1,3-Dipalmitoyl-2-phosphatidylcholine

• CAS: 59540-22-6

Core Science & Biosynthesis

molecular packing of symmetric 1,3-DPPC isomers

An In-Depth Technical Guide to the Molecular Packing of Symmetric 1,3-Dipalmitoylphosphatidylcholine (1,3-DPPC) Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The positional isomerism of acyl chains in phospholipids profoundly influences their self-assembly, molecular packing, and, consequently, the physicochemical properties of the lipid bilayers they form. While 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (1,2-DPPC) is the canonical and most studied saturated phospholipid, its symmetric isomer, 1,3-dipalmitoyl-glycero-2-phosphocholine (1,3-DPPC), presents unique structural and thermotropic characteristics. This guide provides a comprehensive technical overview of the molecular packing of 1,3-DPPC, contrasting it with its well-characterized 1,2-isomer. We delve into the critical role of the glycerol backbone orientation and its impact on acyl chain separation, leading to the hallmark feature of 1,3-DPPC bilayers: a highly interdigitated gel phase. This guide will explore the experimental evidence from differential scanning calorimetry (DSC) and X-ray diffraction that underpins our understanding of these unique packing arrangements and discuss the implications for membrane-based technologies, including drug delivery systems.

Introduction: The Significance of Acyl Chain Position in Phospholipids

Phospholipids are amphipathic molecules that form the fundamental building blocks of biological membranes and are cornerstones in the development of liposomal drug delivery systems.[1] Their structure, consisting of a hydrophilic headgroup and two hydrophobic acyl chains linked by a glycerol backbone, dictates their self-assembly into bilayer structures in aqueous environments.[1] The precise positioning of these acyl chains on the glycerol backbone, known as positional isomerism, is a critical determinant of the resulting membrane's properties.

The vast majority of naturally occurring and synthetically utilized phospholipids are of the sn-1,2 configuration. In these molecules, the two acyl chains are esterified to the first and second carbon atoms of the glycerol backbone, with the phosphocholine headgroup attached to the third. The symmetric isomer, 1,3-DPPC, in which the palmitoyl chains are attached to the first and third carbons and the phosphocholine headgroup to the second, represents a significant structural departure. This seemingly subtle change dramatically alters the molecule's conformation and its subsequent packing within a bilayer.

Nuclear magnetic resonance and neutron diffraction studies have suggested that in 1,3-DPPC, the glycerol backbone adopts an orientation parallel to the bilayer surface.[2] This is in stark contrast to the perpendicular orientation typically observed in 1,2-DPPC.[2] This altered conformation increases the intramolecular separation between the acyl chains, a key factor that drives the unique packing behavior of 1,3-DPPC.[2]

Visualizing Isomeric Differences

To appreciate the structural divergence, consider the molecular architectures of 1,2-DPPC and 1,3-DPPC.

Figure 1: A schematic representation of 1,2-DPPC and 1,3-DPPC isomers.

Thermotropic Behavior: A Tale of Two Transitions

Differential Scanning Calorimetry (DSC) is a powerful technique for characterizing the thermotropic phase behavior of lipid bilayers.[3] By measuring the heat flow into or out of a sample as a function of temperature, DSC can identify the temperatures at which phase transitions occur and quantify their associated enthalpy changes.

The Pre-transition and Main Transition of 1,2-DPPC

Hydrated 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) exhibits two well-defined endothermic transitions upon heating.[3] The lower temperature transition, known as the pre-transition (Lβ' to Pβ' phase), is characterized by a small enthalpy change and corresponds to a transformation from a planar gel phase to a "ripple" phase.[4] The main transition (Pβ' to Lα phase), occurring at approximately 41°C, is a highly cooperative event with a large enthalpy change, representing the melting of the hydrocarbon chains from a tilted, ordered gel state to a fluid, disordered liquid crystalline state.[1][3]

The Unique Phase Transitions of 1,3-DPPC

In contrast, DSC heating scans of hydrated 1,3-DPPC (also referred to as β-DPPC), after prolonged storage at low temperatures, reveal two distinct endothermic transitions at approximately 27°C and 37°C.[2] The transition enthalpies for these are 9.1 and 10.5 kcal/mol, respectively.[2] A key observation is that upon cooling, only the higher temperature transition is fully reversible.[2] The lower temperature transition is not, and extended incubation at low temperatures is necessary to restore its full enthalpy, indicating the metastable nature of the low-temperature form.[2]

Lipid Isomer	Transition Temperature (°C)	Transition Enthalpy (kcal/mol)	Phase Transition	Reversibility
1,2-DPPC	~35 (pre-transition)	Lower	Lβ' → Pβ'	Reversible
~41 (main transition)	Higher	Pβ' → Lα	Reversible
1,3-DPPC	~27	9.1	Lc → Lβ (interdigitated)	Not readily reversible[2]
~37	10.5	Lβ (interdigitated) → Lα	Reversible[2]

Table 1: A comparative summary of the thermotropic properties of 1,2-DPPC and 1,3-DPPC.

Molecular Packing Unveiled by X-ray Diffraction

X-ray diffraction is an indispensable tool for elucidating the structural organization of lipid bilayers at the molecular level.[5] By analyzing the scattering patterns of X-rays interacting with the electron-dense regions of the lipid assembly, we can determine key structural parameters such as the lamellar repeat distance (d-spacing) and the packing arrangement of the acyl chains.

X-ray diffraction studies of hydrated 1,3-DPPC reveal three distinct lamellar phases upon heating from a low-temperature equilibrated state:[2]

• Below 18°C: A hydrated "crystalline" bilayer phase (Lc) with an ordered hydrocarbon chain packing and a bilayer periodicity of 58 Å.[2] This phase contains approximately 14 water molecules per lipid molecule.[2]

• Between 30°C and 35°C: A hydrated gel phase (Lβ) with hexagonal chain packing and a significantly smaller bilayer periodicity of 47 Å.[2] This phase is more hydrated, with about 22 water molecules per lipid.[2] The dramatic reduction in d-spacing is a strong indicator of hydrocarbon chain interdigitation.[2] Further evidence for this interdigitated state includes a sharp, symmetric wide-angle reflection at 1/4.2 Å⁻¹ and a large area per molecule at the interface (approximately 80 Ų).[2]

• Above 37°C: A highly hydrated liquid crystalline phase (Lα) with a d-spacing of 65 Å and approximately 48 water molecules per lipid.[2]

The Interdigitated Gel Phase: A Defining Feature of 1,3-DPPC

The most striking feature of 1,3-DPPC molecular packing is the formation of an interdigitated gel phase. In a conventional, non-interdigitated bilayer, the acyl chains of each leaflet are confined to their respective monolayers. In an interdigitated phase, the acyl chains from opposing monolayers fully overlap and interpenetrate. This arrangement is driven by the increased intramolecular separation of the acyl chains in 1,3-DPPC due to the parallel orientation of its glycerol backbone.[2] This creates a void in the center of the bilayer that is energetically unfavorable, which is then filled by the interpenetration of chains from the opposing leaflet.

Visualizing Molecular Packing

The difference in packing between a non-interdigitated and an interdigitated bilayer is profound.

Figure 2: Comparison of non-interdigitated and interdigitated lipid packing.

Experimental Protocols

To provide a practical context for the characterization of these lipid systems, the following are generalized step-by-step methodologies for the key experiments discussed.

Preparation of Multilamellar Vesicles (MLVs)

The initial step for both DSC and X-ray diffraction studies is typically the preparation of hydrated lipid samples in the form of multilamellar vesicles.

• Lipid Film Formation: A known quantity of 1,3-DPPC is dissolved in a suitable organic solvent (e.g., chloroform/methanol mixture). The solvent is then evaporated under a stream of nitrogen gas, followed by vacuum desiccation for several hours to form a thin lipid film on the walls of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline) at a temperature above the main phase transition temperature of the lipid.

• Vortexing: The hydrated lipid suspension is vortexed vigorously to facilitate the formation of MLVs.

• Annealing: The MLV suspension is subjected to several temperature cycles of heating above the main transition temperature and cooling to a low temperature to ensure sample homogeneity. For 1,3-DPPC, prolonged incubation at a low temperature is crucial to observe the low-temperature endotherm.[2]

Differential Scanning Calorimetry (DSC) Workflow

Figure 4: A simplified workflow for SAXS analysis of lipid bilayers.

• Sample Preparation: A concentrated sample of MLVs is loaded into a thin-walled glass or quartz capillary tube.

• Instrument Setup: The capillary is mounted in a temperature-controlled sample holder within the SAXS instrument.

• Data Collection: The sample is exposed to a collimated X-ray beam, and the scattered X-rays are collected on a 2D detector. Scattering patterns are typically collected at various temperatures to observe phase transitions.

• Data Analysis: The 2D scattering pattern is radially integrated to produce a 1D plot of intensity versus the scattering vector, q. The positions of the Bragg peaks are used to calculate the lamellar repeat distance (d) using the formula d = 2π/q.

Implications for Drug Development and Biomaterials

The unique molecular packing of 1,3-DPPC has significant implications for its potential applications. The formation of a stable, interdigitated gel phase can lead to bilayers with:

• Reduced Permeability: The tight packing of interdigitated chains can create a more formidable barrier to the passive diffusion of encapsulated molecules, potentially leading to improved drug retention in liposomal formulations.

• Altered Mechanical Properties: The interdigitated structure can influence the mechanical stability and deformability of liposomes.

• Modified Interactions with Biomolecules: The different surface topology and headgroup presentation in an interdigitated phase could alter the way these liposomes interact with proteins and cells in a biological environment.

Furthermore, 1,3-diacylglycero-2-phosphocholines have been shown to act as inhibitors of phospholipase D, an enzyme involved in various signaling pathways. [6]This suggests that lipids with this isomeric structure could have intrinsic bioactivity beyond their role as simple delivery vehicles.

Conclusion

The symmetric 1,3-DPPC isomer, while less common than its 1,2-counterpart, offers a fascinating case study in how subtle changes in molecular architecture can lead to dramatic differences in self-assembled structures. Its propensity to form a highly ordered, interdigitated gel phase, a direct consequence of its unique glycerol backbone conformation, sets it apart from the vast majority of phospholipids. A thorough understanding of the molecular packing of 1,3-DPPC, as elucidated by techniques like DSC and X-ray diffraction, is not only of fundamental interest in the field of lipid science but also opens up new avenues for the rational design of advanced biomaterials and drug delivery systems with tailored properties. The continued exploration of such non-canonical lipid structures will undoubtedly contribute to the development of next-generation membrane-based technologies.

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Harnessing the Kinetically Trapped State: A Guide to the Metastable Low-Temperature Phase of 1,3-Dipalmitoylphosphatidylcholine (1,3-DPPC)

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The precise control over the physical state of lipid assemblies is paramount in the design of advanced drug delivery systems and in the fundamental study of biomembrane mimics. While the 1,2-acyl isomer of dipalmitoylphosphatidylcholine (α-DPPC) is ubiquitously studied, its symmetric counterpart, 1,3-dipalmitoyl-glycero-2-phosphocholine (1,3-DPPC or β-DPPC), presents a fascinating and complex polymorphic landscape. This guide delves into the formation, characterization, and implications of the metastable low-temperature phase of 1,3-DPPC. We move beyond simple descriptions of phase transitions to explore the critical interplay between thermodynamics and kinetics, providing field-proven insights into how thermal history dictates the formation of a unique, highly-ordered, and kinetically-trapped solid phase. This document serves as a comprehensive resource, offering detailed experimental protocols and the causal reasoning behind them, for professionals seeking to understand and exploit the unique properties of this asymmetric phospholipid isomer.

The Physicochemical Landscape of 1,3-DPPC: More Than Just an Isomer

The functionality of lipids in applications ranging from liposomal drug carriers to membrane protein crystallization scaffolds is dictated by their self-assembly into different phases.[1][2][3] Understanding the nuances of this phase behavior is critical. The distinction between the common α-DPPC and the symmetric 1,3-DPPC is a prime example of how subtle changes in molecular architecture can have profound consequences on material properties.

The Structural Anomaly of 1,3-DPPC

Unlike α-DPPC, where the two palmitoyl chains are esterified to the sn-1 and sn-2 positions of the glycerol backbone, 1,3-DPPC has its acyl chains at the sn-1 and sn-3 positions. This symmetry is deceiving. Spectroscopic and diffraction studies suggest that this arrangement forces the glycerol backbone into an orientation parallel to the bilayer surface, a stark contrast to the perpendicular orientation seen in α-DPPC.[4] This conformational shift increases the separation between the acyl chains of a single molecule, fundamentally altering how the lipids pack into a bilayer, their hydration properties, and, consequently, their thermotropic (temperature-dependent) behavior.[4]

The Dance of Thermodynamics and Kinetics: Unveiling Metastability

In the world of materials science, a system perpetually seeks its state of lowest free energy—the thermodynamic ground state. However, the pathway to this state may be fraught with kinetic barriers. When a system becomes trapped in a higher-energy state that is stable against small perturbations, it is said to be in a metastable state .[5][6][7]

The formation of different solid forms from the same compound, known as polymorphism, is a direct consequence of this interplay.[8] For 1,3-DPPC, rapid cooling from a fluid phase does not yield the most stable, ordered low-temperature structure. Instead, the system requires a significant investment of time at low temperatures to overcome the kinetic hurdles and organize into a unique, highly ordered, yet metastable, crystalline phase.[4] This time-dependent process is the key to unlocking the unique properties of this lipid.

A Practical Guide to Inducing and Characterizing the Metastable Lc Phase

The phase behavior of 1,3-DPPC is exquisitely sensitive to its thermal history. The appearance of the low-temperature metastable phase is not guaranteed and requires a deliberate and patient experimental approach.

The Critical Role of Thermal History

When a fully hydrated sample of 1,3-DPPC is cooled from its fluid (Lα) phase and held at a low temperature (e.g., -3°C to 2°C) for an extended period (days), it anneals into a highly ordered "crystalline" bilayer phase, denoted as Lc.[4][9] Upon subsequent heating, this Lc phase does not melt directly into the fluid phase. Instead, it undergoes a series of transitions.

Differential Scanning Calorimetry (DSC) reveals two primary endothermic events for such an equilibrated sample: a sharp transition around 27°C and a broader one around 37°C.[4] Crucially, upon cooling, the 37°C transition is reversible, but the 27°C transition is not. To reform the Lc phase and observe its characteristic 27°C melting event again, another prolonged low-temperature incubation is necessary.[4] This hysteresis is the definitive signature of the metastability of the Lc phase.

Experimental Workflow: From Lipid Film to Metastable State

This protocol outlines the essential steps for preparing hydrated 1,3-DPPC and inducing the formation of its metastable Lc phase, a prerequisite for its characterization.

Caption: Experimental workflow for inducing the metastable Lc phase of 1,3-DPPC.

Step-by-Step Protocol:

• Lipid Solution Preparation: Dissolve a known quantity of 1,3-DPPC powder in a suitable organic solvent mixture, such as chloroform/methanol (2:1 v/v), in a round-bottom flask.

• Thin Film Formation: Remove the organic solvent using a rotary evaporator. The key is to create a thin, even film of lipid on the flask wall to maximize the surface area for hydration.

• Solvent Removal: Place the flask under high vacuum for several hours (or overnight) to ensure all residual solvent is removed. This step is critical as residual solvent can disrupt bilayer packing and alter phase behavior.[10]

• Hydration: Add an aqueous buffer (e.g., PBS, HEPES) to the lipid film. This step must be performed at a temperature well above the main phase transition temperature of the lipid (~37°C) to ensure the lipids are in a fluid state and can hydrate properly.

• Vesicle Formation: Agitate the suspension (e.g., by vortexing or gentle sonication) to detach the lipid film from the glass and form a milky suspension of multilamellar vesicles (MLVs).[11]

• Controlled Cooling & Incubation: Transfer the hydrated sample to the appropriate analysis container (e.g., a DSC pan). The sample is then subjected to a controlled cooling ramp to a sub-zero temperature (e.g., -3°C) and held at this temperature for an extended period (48-72 hours or longer). This prolonged annealing is the causal step that allows the lipid molecules to overcome kinetic energy barriers and rearrange into the more ordered, metastable Lc phase.[4]

Core Characterization Techniques

A multi-technique approach is essential for a comprehensive understanding of the metastable phase.

A. Differential Scanning Calorimetry (DSC)

DSC is the workhorse technique for studying lipid thermotropism, providing quantitative data on the temperatures and energetics of phase transitions.[12][13][14]

• Protocol for DSC Analysis:

  • Prepare the hydrated 1,3-DPPC sample directly in a hermetically sealed DSC pan as described in the workflow above. An empty, sealed pan is used as a reference.

  • Perform the cooling and incubation protocol in situ within the DSC instrument for maximal consistency.

  • Initiate a heating scan at a controlled rate (e.g., 1-2°C/minute) from the incubation temperature to a temperature well into the fluid phase (e.g., 50°C).

  • Record the heat flow as a function of temperature. Endothermic transitions (melting) will appear as peaks.

  • (Optional) Perform a subsequent cooling and reheating scan to demonstrate the irreversibility of the low-temperature transition.

• Data Presentation: Thermotropic Parameters of Equilibrated 1,3-DPPC

Transition	Transition Temperature (Tₘ)	Transition Enthalpy (ΔH)	Reversibility	Phase Change
Low-Temp	~27 °C	~9.1 kcal/mol	No	Lc → Intermediate
High-Temp	~37 °C	~10.5 kcal/mol	Yes	Intermediate → Lα
(Data synthesized from literature[4])

B. X-Ray Diffraction (XRD)

XRD provides direct structural information on the packing arrangement of the lipid bilayers.[15][16][17] By analyzing the diffraction patterns at different temperatures, one can determine the bilayer repeat distance (d-spacing) and the nature of the acyl chain packing.

• Key Findings from XRD Studies:

  • Metastable Lc Phase (Below 18°C): Characterized by a highly ordered, "crystalline" chain packing and a bilayer periodicity of approximately 58 Å.[4]

  • Gel Phase (Lβ) (Between 30°C and 35°C): Shows a hexagonal chain packing mode and a significantly smaller bilayer periodicity of ~47 Å. This reduced thickness suggests a possible interdigitation of the acyl chains from opposing leaflets.[4]

  • Liquid Crystalline Phase (Lα) (Above 37°C): Exhibits disordered, fluid acyl chains and a larger, highly hydrated bilayer periodicity of ~65 Å.[4]

• Data Presentation: Structural Parameters of 1,3-DPPC Phases

Phase Name	Temperature Range	Bilayer Periodicity (d)	Acyl Chain Packing
Lc (Metastable)	< 18 °C	~58 Å	Ordered, Crystalline-like
Lβ (Gel)	30-35 °C	~47 Å	Hexagonal
Lα (Fluid)	> 37 °C	~65 Å	Disordered, Liquid-like
(Data synthesized from literature[4])

C. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful, non-invasive tool that provides information on the conformational order of the lipid acyl chains.[18][19][20] The frequency of the C-H stretching vibration bands is particularly sensitive to the trans/gauche isomerization of the chains.

• Causality: Highly ordered, all-trans chains (characteristic of solid phases) exhibit lower vibrational frequencies compared to the disordered, gauche-rich chains of a fluid phase.

• Application to 1,3-DPPC: FTIR studies on incubated DPPC (the α-isomer, but the principle is identical) have shown that the low-temperature metastable state corresponds to a triclinic-like acyl chain packing, which is exceptionally ordered. Upon heating through the "subtransition" (analogous to the 27°C transition in 1,3-DPPC), the packing converts to a less-ordered orthorhombic or hexagonal arrangement before finally melting into the fluid state.[9]

Visualizing the Phase Transition Pathway

The heating of an equilibrated 1,3-DPPC sample follows a distinct structural pathway.

Caption: Phase transition pathway of equilibrated 1,3-DPPC upon heating.

Implications for Drug Development and Advanced Materials

The existence of a kinetically-trapped, highly-ordered phase has significant practical implications.

Enhancing Liposomal Stability and Drug Retention

The physical state of a liposome's bilayer is a critical determinant of its performance as a drug carrier.

• Permeability: Gel phase bilayers are significantly less permeable to encapsulated molecules than fluid phase bilayers.[14]

• Stability: The rigid, solid-ordered nature of the Lc phase imparts high mechanical stability to the liposome structure.

Insight: A liposomal formulation based on 1,3-DPPC that is processed and stored under conditions that promote the Lc phase would exhibit superior drug retention and a longer shelf-life. This "locked-in" state could prevent premature leakage of the therapeutic payload before administration. This contrasts sharply with formulations that exist in a fluid state, which are more prone to leakage and fusion.

A Platform for Stimuli-Responsive Systems

While 1,3-DPPC itself provides a model system, the principles learned can be applied to more complex, multi-component lipid systems.[21] The concept of using temperature to trigger a dramatic change in bilayer structure is the foundation of thermosensitive liposomes (TSLs).[22]

Expertise: By understanding the kinetic requirements for forming and maintaining a metastable state, researchers can design more sophisticated delivery vehicles. One could envision a system where a drug is stably encapsulated within a metastable low-temperature phase. Upon reaching a target site where local hyperthermia is applied, the liposome is heated past its transition temperature, triggering a sudden increase in permeability and a burst release of the drug. The irreversible nature of the Lc → Lβ transition means that once triggered, the system will not readily revert to its low-permeability state upon cooling, ensuring effective payload delivery.

Challenges and Future Outlook

The primary challenge in harnessing the Lc phase of 1,3-DPPC is the long incubation time required for its formation, which may be a bottleneck for scalable pharmaceutical manufacturing. Furthermore, the introduction of other molecules, such as cholesterol, helper lipids, or the drug payload itself, will undoubtedly influence the delicate energy landscape, potentially altering the kinetics and thermodynamics of metastable phase formation.[12][23]

Future research should focus on:

• Investigating methods to accelerate the formation of the Lc phase, perhaps through the use of specific nucleating agents or processing conditions.

• Characterizing the phase behavior of 1,3-DPPC in complex mixtures that more closely resemble real-world drug formulations.

• Exploring the interaction of membrane proteins with the 1,3-DPPC Lc phase, which could have implications for proteomics and structural biology.

Conclusion

1,3-Dipalmitoylphosphatidylcholine is far more than a simple isomer of DPPC. Its unique molecular geometry gives rise to a complex thermotropic behavior governed by a delicate balance of kinetics and thermodynamics. The ability to form a highly-ordered, metastable low-temperature (Lc) phase through controlled thermal history presents both a challenge and an opportunity. For researchers and drug development professionals, a deep understanding of this phenomenon is not merely academic; it provides a powerful tool for designing next-generation lipid-based materials with enhanced stability, controlled release properties, and novel functionalities. This guide provides the foundational knowledge and practical protocols to begin exploring and exploiting the rich polymorphic world of 1,3-DPPC.

References

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• Andersson, M., et al. (2013). Phase Transition-Controlled Flip-Flop in Asymmetric Lipid Membranes. ACS Publications.
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• Kralj-Iglič, V., & Iglič, A. (2008). Role of Phospholipid Asymmetry in the Stability of Inverted Hexagonal Mesoscopic Phases. The Journal of Physical Chemistry B.
• Spectralys Biotech. (n.d.). Lipid analysis.
• Szewczyk, A., et al. (2021). Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue. MDPI.
• Sani, M. A., & Separovic, F. (2016). NMR spectroscopy of lipidic cubic phases. PMC - NIH.
• ResearchGate. (n.d.). A typical Differential Scanning Calorimetry (DSC) curve of phospholipid...
• Villalobos, K., et al. (2022). Infrared Spectroscopic Study of Multi-Component Lipid Systems: A Closer Approximation to Biological Membrane Fluidity. MDPI.
• Andersson, M., et al. (2014). Phase transition-controlled flip-flop in asymmetric lipid membranes. PubMed.
• Kotha, A., et al. (2023). Determination of the Main Phase Transition Temperature of Phospholipids by Oscillatory Rheology. Semantic Scholar.
• Uline, M. J., et al. (2015). Phase-separation transitions in asymmetric lipid bilayers. arXiv.org.
• Wikipedia. (n.d.). Dipalmitoylphosphatidylcholine.
• Covert, D. C., et al. (2024). Lipid Landscapes: Vibrational Spectroscopy for Decoding Membrane Complexity. Annual Review of Physical Chemistry.
• Ortiz, A., et al. (1998). The phase behavior of mixed aqueous dispersions of dipalmitoyl derivatives of phosphatidylcholine and diacylglycerol. Biophysical Journal.
• Nagle, J. F., et al. (2019). Structure of gel phase DPPC determined by X-ray diffraction. PubMed.
• Nagle, J. F., et al. (2018). Structure of gel phase DPPC determined by X-ray diffraction. Biological Physics Group.
• Cameron, D. G., & Mantsch, H. H. (1982). Metastability and polymorphism in the gel phase of 1,2-dipalmitoyl-3-SN-phosphatidylcholine. A Fourier transform infrared study of the subtransition. Biophysical Journal.
• Nagle, J. F., et al. (2018). Structure of Gel Phase DPPC Determined by X-ray Diffraction. Biological Physics Group.
• Nagle, J. F., et al. (2018). Structure of gel phase DPPC determined by X-ray diffraction. Semantic Scholar.
• Li, L., et al. (2015). Current developments in drug delivery with thermosensitive liposomes. International Journal of Hyperthermia.
• Price, S. L. (2019). Thermodynamic vs. Kinetic Basis for Polymorph Selection. MDPI.
• Cazzolla, A. P., et al. (2024). Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method. Arrow@TU Dublin.
• Smith, E. A., et al. (2020). Preparation of DPPC liposomes using probe-tip sonication: Investigating intrinsic factors affecting temperature phase transitions. Biochemistry and Biophysics Reports.
• Spasojević, L., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. MDPI.
• Biocompare.com. (2024). DPPC for a New Formulation of Lipidic Nanoparticles.
• Price, S. L. (2019). Thermodynamic vs. Kinetic Basis for Polymorph Selection. ResearchGate.
• Price, S. L. (2019). Thermodynamic vs. kinetic basis for polymorph selection. University of Limerick.
• Blagden, N., et al. (2007). Recent advances in the identification and prediction of polymorphs. Semantic Scholar.

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Protocols & Analytical Methods

Application Note: Protocol for Preventing Acyl Migration in 2-Lysophosphatidylcholines (2-LPC)

Abstract & Biological Relevance[1][2][3]

2-Lysophosphatidylcholine (2-LPC) is a bioactive lipid mediator generated by the enzymatic hydrolysis of phosphatidylcholine (PC) via phospholipase A1 (PLA1) or by the action of lecithin-cholesterol acyltransferase (LCAT). Unlike its regioisomer 1-LPC, 2-LPC serves as a specific ligand for G-protein coupled receptors (e.g., G2A/GPR132) and plays distinct roles in immunomodulation.

However, 2-LPC is kinetically unstable . Under physiological conditions (pH 7.4, 37°C) and during standard extraction, the acyl group at the sn-2 position rapidly migrates to the sn-1 position, forming the thermodynamically stable (but often biologically inactive) 1-LPC. This acyl migration leads to massive underestimation of 2-LPC levels in biological samples.

This guide details a rigorous protocol to arrest this migration through pH control, temperature management, and solvent selection , ensuring accurate quantification of in vivo isomer ratios.

Mechanism of Failure: Why Migration Occurs

To prevent the artifact, one must understand the driving force. The migration is a nucleophilic intramolecular transesterification. The free hydroxyl group at sn-1 attacks the carbonyl carbon of the acyl group at sn-2.

• Thermodynamics: 1-LPC is thermodynamically favored (approx. 9:1 ratio at equilibrium) due to steric relaxation and the higher reactivity of the primary hydroxyl (sn-1) compared to the secondary hydroxyl (sn-2) in the reverse reaction.

• Catalysis: The reaction is base-catalyzed.[1] A pH > 6.0 promotes the deprotonation of the sn-1 hydroxyl, increasing its nucleophilicity.

• Kinetics: Migration follows first-order kinetics, with a half-life (

  ) of minutes to hours at physiological pH, but weeks at pH < 4.0.

Visualization: Acyl Migration Pathway[2]

Figure 1: Mechanism of acyl migration.[1][2][3][4] The reaction proceeds via a cyclic intermediate, driven by pH and temperature. Preventing the formation of the intermediate requires protonating the system (Low pH).

Critical Experimental Parameters

The following parameters are non-negotiable for 2-LPC analysis.

Parameter	Standard Condition (AVOID)	Optimized Condition (REQUIRED)	Rationale
pH	Neutral (pH 7.0–7.4)	Acidic (pH 3.0–4.0)	Protonation of the sn-1 hydroxyl prevents nucleophilic attack.
Temperature	Room Temp (25°C) or 37°C	Ice Bath (4°C) & -80°C Storage	Reduces kinetic energy, slowing the migration rate significantly.
Solvents	Neutral MeOH/Water	Acidified MeOH (0.5% Formic Acid)	Maintains acidic environment during protein precipitation and extraction.
Material	Standard Silica Columns	HILIC or C18 with Acidic Mobile Phase	Silica surface silanols (Si-O⁻) act as Lewis bases and catalyze migration.

Detailed Protocol

Phase 1: Sample Collection & Stabilization

Objective: Arrest migration immediately upon sample draw.

• Preparation: Pre-chill all collection tubes on wet ice. Pre-fill tubes with Acidic Methanol (MeOH containing 0.5% Formic Acid or 20mM Acetic Acid).

• Blood/Plasma:

  • Collect blood into EDTA tubes (heparin can interfere with some MS ionization).

  • Centrifuge immediately at 4°C (2000 x g, 10 min) to separate plasma.

  • Crucial Step: Immediately mix Plasma 1:4 (v/v) with Ice-Cold Acidic Methanol .

    • Example: Add 100 µL Plasma to 400 µL Acidic MeOH.

  • Vortex vigorously for 30 seconds.

• Tissue:

  • Harvest tissue and snap-freeze in liquid nitrogen immediately.

  • Homogenize directly in Ice-Cold Acidic Methanol (do not use neutral PBS buffers).

Phase 2: Acidified Bligh & Dyer Extraction

Objective: Extract lipids while maintaining a pH < 4 environment.

Reagents:

• Solvent A: Methanol + 20mM Acetic Acid (or 0.5% Formic Acid).

• Solvent B: Chloroform (or Dichloromethane).

• Solvent C: 20mM Acetic Acid in Water (Acidic Water).

Workflow:

• Monophase Formation: To the sample (already in Solvent A from Phase 1), add Solvent B to achieve a ratio of 0.8 : 2 : 1 (Water/Sample : MeOH : CHCl3).

  • Note: Adjust volume based on the water content of your sample.

• Agitation: Vortex at 4°C for 10 minutes.

• Phase Separation: Add Solvent B (CHCl3) and Solvent C (Acidic Water) to achieve a final ratio of 1.8 : 2 : 2 (Water : MeOH : CHCl3).

  • Crucial: The added water must be acidified. Adding neutral water raises the pH and triggers migration.

• Centrifugation: Spin at 3000 x g for 10 min at 4°C.

• Collection: Recover the lower organic phase (CHCl3) containing the lipids.[5]

• Drying: Evaporate solvent under a stream of Nitrogen.

  • Strict Rule: Do NOT use a heated water bath. Evaporate at ambient temperature or on ice.

• Reconstitution: Reconstitute immediately in 100% Methanol + 0.1% Formic Acid . Store at -80°C.

Phase 3: LC-MS/MS Analysis

Objective: Chromatographic separation of isomers without on-column migration.

Column Selection: While C18 is common, HILIC (Hydrophilic Interaction Liquid Chromatography) often provides superior separation of polar lysophospholipids. However, modern C18 columns with high surface coverage (e.g., Charged Surface Hybrid or Biphenyl) are also effective if the mobile phase is acidic.

Instrument Settings:

• Autosampler: Set to 4°C (Mandatory).

• Column Oven: 10°C to 25°C . (Avoid 40°C+ standard methods).

Mobile Phase (Acidic is Key):

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

• Note: The presence of Formic Acid suppresses silanol activity on the column stationary phase.

Visualization: Validated Workflow

Figure 2: Optimized workflow for 2-LPC analysis. The red node indicates the most critical control point (Acid Quench).

Troubleshooting & Validation

To validate that your protocol is preventing migration, perform the "Time-Course Isomerization Test" :

• Spike a blank matrix with pure standard 2-LPC (17:0) (an unnatural odd-chain standard).

• Process aliquots of this sample using the protocol above, but vary the conditions for specific aliquots:

  • Aliquot A: Standard Protocol (Acidic, Cold).

  • Aliquot B: Neutral Protocol (PBS, Room Temp).

• Analyze via LC-MS.[3][6][7][8][9][10][11]

• Success Criteria:

  • Aliquot A should show >95% 2-LPC and <5% 1-LPC.

  • Aliquot B will likely show >40% 1-LPC (migration artifact).

Common Pitfalls:

• Silica Columns: Using normal phase silica columns without sufficient acid leads to rapid on-column migration.

• Drying Down: Using a vacuum concentrator (SpeedVac) that applies heat will destroy the 2-LPC isomer.

References

• Okudaira, M., et al. (2014). Separation and quantification of 2-acyl-1-lysophospholipids and 1-acyl-2-lysophospholipids in biological samples by LC-MS/MS.[8] Journal of Lipid Research, 55(10), 2178–2192. Link

• Kishimoto, T., et al. (2003). Acyl migration and kinetics of 2-acyl-lysophosphatidylcholine. Chemical and Pharmaceutical Bulletin, 51(9), 1045-1047. Link

• Dong, J., et al. (2010). Lysophosphatidylcholine profiling of plasma: discrimination of isomers and discovery of biomarkers. Metabolomics, 6, 478–488. Link

• Xu, Y., et al. (2013). Characterization and quantitation of lysophosphatidylcholine isomers in human plasma by HILIC-MS/MS. Analytical and Bioanalytical Chemistry, 405, 8603–8613. Link

• Avanti Polar Lipids. (n.d.). Technical Note: Handling and Storage of Lipids. Link

Sources

• 1. Synthesis of Lysophospholipids - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Rate of acyl migration in lysophosphatidylcholine (LPC) is dependent upon the nature of the acyl group. Greater stability of sn-2 docosahexaenoyl LPC compared to the more saturated LPC species - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
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• 10. Rate of acyl migration in lysophosphatidylcholine (LPC) is dependent upon the nature of the acyl group. Greater stability of sn-2 docosahexaenoyl LPC compared to the more saturated LPC species | PLOS One [journals.plos.org]
• 11. par.nsf.gov [par.nsf.gov]

Application Notes and Protocols for the Preparation of 1,3-DPPC Liposomes and Multilamellar Vesicles

Introduction: The Significance of 1,3-Dipalmitoyl-sn-glycero-3-phosphocholine (1,3-DPPC) in Advanced Drug Delivery

1,3-Dipalmitoyl-sn-glycero-3-phosphocholine (1,3-DPPC) is a stereoisomer of the more commonly utilized 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (1,2-DPPC). While both are saturated phospholipids that can form the bilayer structure of liposomes, the alternative positioning of the palmitoyl chains on the glycerol backbone in 1,3-DPPC introduces unique physicochemical properties that are of significant interest to researchers, scientists, and drug development professionals. These properties can influence membrane fluidity, packing density, and, consequently, the stability and release kinetics of encapsulated therapeutic agents. This application note provides a comprehensive guide to the preparation of multilamellar vesicles (MLVs) and unilamellar liposomes using 1,3-DPPC, with a focus on the underlying scientific principles and practical considerations for robust and reproducible formulations.

The primary method detailed herein is the thin-film hydration technique, a versatile and widely adopted approach for liposome preparation.[1][2][3] This method involves the dissolution of lipids in an organic solvent, followed by the evaporation of the solvent to form a thin lipid film. Subsequent hydration of this film with an aqueous buffer leads to the spontaneous formation of MLVs.[4][5] These MLVs can then be further processed to generate unilamellar vesicles of a desired size, such as large unilamellar vesicles (LUVs) or small unilamellar vesicles (SUVs).

Core Principles: Understanding the Self-Assembly of 1,3-DPPC into Vesicular Structures

The formation of liposomes is a thermodynamically driven self-assembly process. The amphipathic nature of 1,3-DPPC, possessing a hydrophilic phosphocholine headgroup and two hydrophobic palmitoyl tails, dictates its behavior in an aqueous environment. When a dry lipid film of 1,3-DPPC is hydrated, the lipid molecules arrange themselves to minimize the energetically unfavorable interactions between their hydrophobic tails and water. This leads to the formation of bilayer sheets that enclose aqueous compartments, resulting in the structure of multilamellar vesicles.[6]

A critical parameter governing this process is the phase transition temperature (T_m) of the lipid. The T_m is the temperature at which the lipid bilayer transitions from a rigid, ordered gel phase to a more fluid, disordered liquid-crystalline phase.[7] For the closely related 1,2-DPPC, the T_m is approximately 41°C.[8][9][10][] It is crucial to perform the hydration step at a temperature above the T_m of 1,3-DPPC to ensure that the lipid bilayers are in a fluid state, which facilitates their swelling and formation into vesicles. While the exact T_m of 1,3-DPPC may differ slightly from that of 1,2-DPPC due to altered molecular packing, it is expected to be in a similar range. Experimental determination of the T_m for 1,3-DPPC is recommended for precise control over the formulation process.

Experimental Protocols

Part 1: Preparation of 1,3-DPPC Multilamellar Vesicles (MLVs) by Thin-Film Hydration

This protocol outlines the foundational step of creating a heterogeneous population of MLVs.

Materials and Equipment:

• 1,3-Dipalmitoyl-sn-glycero-3-phosphocholine (1,3-DPPC) powder

• Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v)

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Vortex mixer

• Nitrogen or argon gas source

Protocol:

• Lipid Dissolution: Accurately weigh the desired amount of 1,3-DPPC powder and dissolve it in a suitable volume of chloroform or a chloroform:methanol mixture in a round-bottom flask. The goal is to achieve a clear, homogenous lipid solution.

• Film Formation: Attach the flask to a rotary evaporator. Immerse the flask in a water bath set to a temperature that facilitates solvent evaporation without exceeding the degradation temperature of the lipid (typically 30-40°C). Rotate the flask under reduced pressure to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.

• Drying: To ensure complete removal of residual organic solvent, place the flask under a high vacuum for at least 2 hours, or overnight. This step is critical as residual solvent can affect the integrity and stability of the liposomes.

• Hydration: Pre-heat the hydration buffer to a temperature above the T_m of 1,3-DPPC (a starting point of 50-60°C is recommended, pending experimental determination of the T_m). Add the pre-heated buffer to the flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

• Vesicle Formation: Immediately after adding the buffer, agitate the flask to facilitate the hydration of the lipid film. This can be done by gentle rotation or by using a vortex mixer. Continue this process for an extended period (e.g., 30-60 minutes) at a temperature above the T_m to ensure complete hydration and the formation of a milky suspension of MLVs.[1]

Table 1: Example Formulation Parameters for 1,3-DPPC MLV Preparation

Parameter	Recommended Value	Rationale
1,3-DPPC Concentration	10-20 mg/mL	A common starting concentration for many applications.
Organic Solvent	Chloroform or Chloroform:Methanol (2:1 v/v)	Efficiently dissolves phospholipids to form a homogenous solution.
Hydration Buffer	Phosphate-Buffered Saline (PBS), pH 7.4	Provides a physiologically relevant and stable aqueous environment.
Hydration Temperature	> T_m of 1,3-DPPC (e.g., 50-60°C)	Ensures the lipid is in the liquid-crystalline phase for proper vesicle formation.[12]
Hydration Time	30-60 minutes	Allows for complete swelling and formation of MLVs.

Workflow for 1,3-DPPC MLV Preparation

Caption: Workflow for preparing 1,3-DPPC multilamellar vesicles (MLVs).

Part 2: Preparation of 1,3-DPPC Unilamellar Vesicles (LUVs and SUVs)

The heterogeneous MLV suspension can be further processed to produce unilamellar vesicles with a more uniform size distribution.

Extrusion is a widely used technique to produce LUVs with a defined size by repeatedly passing the MLV suspension through polycarbonate membranes with a specific pore size.

Materials and Equipment:

• 1,3-DPPC MLV suspension (from Part 1)

• Extruder device (e.g., mini-extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight syringes

• Heating block for the extruder

Protocol:

• Extruder Assembly: Assemble the extruder with the desired polycarbonate membrane(s) according to the manufacturer's instructions.

• Temperature Control: Heat the extruder to a temperature above the T_m of 1,3-DPPC.

• Extrusion Process: Load the MLV suspension into one of the syringes. Pass the suspension back and forth through the membrane for a defined number of cycles (typically 11-21 passes). An odd number of passes ensures that the final sample is in the opposite syringe.

• Collection: The resulting translucent suspension contains LUVs with a size distribution close to the pore size of the membrane used.

Sonication uses high-frequency sound waves to break down the large MLVs into smaller SUVs.

Materials and Equipment:

• 1,3-DPPC MLV suspension (from Part 1)

• Probe sonicator or bath sonicator

• Ice bath

Protocol:

• Sample Preparation: Place the vial containing the MLV suspension in an ice bath to dissipate the heat generated during sonication.

• Sonication: If using a probe sonicator, insert the tip into the suspension. Apply short bursts of sonication, followed by cooling periods, until the milky suspension becomes clear or slightly opalescent. For a bath sonicator, place the vial in the sonicator bath and sonicate until the desired clarity is achieved.

• Centrifugation (Optional): To remove any larger aggregates or titanium particles shed from the probe tip, centrifuge the sonicated suspension at high speed (e.g., 15,000 x g for 10 minutes). The supernatant will contain the SUV fraction.

Workflow for 1,3-DPPC Unilamellar Vesicle Preparation

Caption: Methods for producing unilamellar vesicles from MLVs.

Characterization and Quality Control

Thorough characterization of the prepared 1,3-DPPC liposomes is essential to ensure they meet the desired specifications for the intended application.

Table 2: Key Characterization Techniques for 1,3-DPPC Liposomes

Parameter	Technique(s)	Description
Size and Size Distribution	Dynamic Light Scattering (DLS)	Measures the hydrodynamic diameter and polydispersity index (PDI) of the liposome population.
Nanoparticle Tracking Analysis (NTA)	Provides a number-based size distribution and concentration measurement.
Morphology	Transmission Electron Microscopy (TEM)	Visualizes the shape and lamellarity of the liposomes. Cryo-TEM is preferred to preserve the native structure.
Atomic Force Microscopy (AFM)	Provides high-resolution images of the liposome surface.
Surface Charge	Zeta Potential Measurement (via DLS)	Determines the surface charge of the liposomes, which influences their stability and interaction with biological systems.
Encapsulation Efficiency	Spectrophotometry or Chromatography (e.g., HPLC)	Quantifies the amount of drug or other molecule encapsulated within the liposomes. This is determined after separating the free drug.
Phase Transition Temperature (T_m)	Differential Scanning Calorimetry (DSC)	Measures the heat flow associated with the phase transition of the lipid bilayer, providing the T_m.

Troubleshooting and Expert Insights

• Incomplete Film Formation: If the lipid film is not uniform, ensure the flask is rotating at an appropriate speed during solvent evaporation and that the lipid is fully dissolved initially.

• Low Encapsulation Efficiency: For hydrophilic compounds, consider using a freeze-thaw cycling method on the MLV suspension before extrusion to increase the number of lamellae and the trapped volume.

• Vesicle Aggregation: Ensure the hydration buffer has an appropriate ionic strength and pH. For long-term stability, storage at 4°C is recommended. Avoid freezing unless specific cryoprotectants are included in the formulation.

• Impact of 1,3-DPPC Stereochemistry: The altered stereochemistry of 1,3-DPPC compared to 1,2-DPPC may lead to differences in lipid packing and membrane curvature. This could potentially affect the size and stability of the resulting liposomes. Therefore, it is crucial to empirically optimize parameters such as hydration time, extrusion pressure, and sonication energy when working with 1,3-DPPC for the first time. A direct comparison of the characterization data with liposomes prepared from 1,2-DPPC under identical conditions is highly recommended to understand the specific contributions of the 1,3-isomer.

Conclusion

The protocols and principles outlined in this application note provide a robust framework for the successful preparation and characterization of 1,3-DPPC liposomes and multilamellar vesicles. By understanding the critical parameters, particularly the phase transition temperature, and employing appropriate downsizing techniques, researchers can generate high-quality vesicular systems tailored for a wide range of applications in drug delivery and biomedical research. The unique properties of 1,3-DPPC offer exciting possibilities for the development of novel and more effective liposomal formulations.

References

• Avanti Polar Lipids. (n.d.). Preparation of Multilamellar Vesicles (MLVs). Retrieved from [Link]

• Patel, D. M., & Patel, J. K. (2010). Controlled release application of multilamellar vesicles: a novel drug delivery approach. Pharmaceutical Development and Technology, 15(3), 250-258.
• Konstantinidis, G., et al. (2018). Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing. Scientific Reports, 8(1), 14815.
• Mayer, L. D., et al. (1986). Generation of large unilamellar vesicles from long-chain saturated phosphatidylcholines by extrusion technique. Biochimica et Biophysica Acta (BBA) - Biomembranes, 858(1), 161-168.

• Nanobot. (n.d.). Liposomes: Protocol. Retrieved from [Link]

• Kim, S., Jacobs, R. E., & White, S. H. (1985). Preparation of multilamellar vesicles of defined size-distribution by solvent-spherule evaporation. Biochimica et Biophysica Acta (BBA) - Biomembranes, 812(3), 793-801.
• Dua, J. S., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. International Journal of Molecular Sciences, 22(12), 6547.

• Dua, J. S., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. MDPI. Retrieved from [Link]

• Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. (2022). MDPI. Retrieved from [Link]

• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. (2025, February 10). Polymun. Retrieved from [Link]

• Effect of Formulation Method, Lipid Composition, and PEGylation on Vesicle Lamellarity: A Small-Angle Neutron Scattering Study. (2018). ACS Publications. Retrieved from [Link]

• Lipid Melting Transitions Involve Structural Redistribution of Interfacial Water. (2021). ACS Publications. Retrieved from [Link]

• CD Formulation. (n.d.). Thin-Film Hydration Method for Liposome Preparation. Retrieved from [Link]

• Evaluation of the Physico-Chemical Properties of Liposomes Assembled from Bioconjugates of Anisic Acid with Phosphatidylcholine. (2021). MDPI. Retrieved from [Link]

• Avanti Polar Lipids. (n.d.). What Is The Transition Temperature Of The Lipid?. Retrieved from [Link]

• Konstantinidis, G., et al. (2018). Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing. PubMed. Retrieved from [Link]

• Determination of the Main Phase Transition Temperature of Phospholipids by Oscillatory Rheology. (2023). Semantic Scholar. Retrieved from [Link]

• Cazzolla, A., et al. (2024). Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method. Arrow@TU Dublin. Retrieved from [Link]

• Cazzolla, A., et al. (2024). Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion method. PLOS ONE, 19(4), e0300467.

• Wikipedia. (n.d.). Dipalmitoylphosphatidylcholine. Retrieved from [Link]

• Physicochemical and electrical properties of DPPC bilayer membranes in the presence of oleanolic or asiatic acid. (2024). Nature. Retrieved from [Link]

• Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue. (2021). MDPI. Retrieved from [Link]

• The Effect of Different Lipid Components on the In Vitro Stability and Release Kinetics of Liposome Formulations. (2008). Taylor & Francis. Retrieved from [Link]

• A Deeper Insight into the Interfacial Behavior and Structural Properties of Mixed DPPC/POPC Monolayers: Implications for Respiratory Health. (2022). MDPI. Retrieved from [Link]

• A Review of Different Types of Liposomes and Their Advancements as a Form of Gene Therapy Treatment for Breast Cancer. (2022). MDPI. Retrieved from [Link]

• TEM micrographs of liposomes: a DPPC, b DPPC + 1, c DPPC + 2, d DPPC + 3. (n.d.). ResearchGate. Retrieved from [Link]

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• 4. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A Review of Different Types of Liposomes and Their Advancements as a Form of Gene Therapy Treatment for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dipalmitoylphosphatidylcholine - Wikipedia [en.wikipedia.org]
• 12. tandfonline.com [tandfonline.com]

Application Note: Regiospecificity Profiling of Phospholipases Using 1,3-DPPC Isomers

Abstract & Introduction

Phospholipase A2 (PLA2) enzymes are critical drug targets due to their role in releasing arachidonic acid, the precursor to inflammatory eicosanoids.[1] However, characterizing the specificity of novel PLA2 inhibitors or recombinant enzymes requires distinguishing true PLA2 activity (sn-2 hydrolysis) from PLA1 activity (sn-1 hydrolysis) and non-specific lipase activity.

Standard assays utilize 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (1,2-DPPC) , the biologically abundant isomer. This Application Note details the use of the structural isomer 1,3-Dipalmitoyl-sn-glycero-2-phosphocholine (1,3-DPPC) as a definitive specificity probe.

By shifting the phosphocholine headgroup to the sn-2 position, 1,3-DPPC acts as a mechanistic null substrate for PLA2 while remaining a valid substrate for PLA1 and non-regiospecific lipases. This guide provides a self-validating protocol for using 1,3-DPPC to rigorously define enzyme specificity.

Mechanistic Principles

The utility of 1,3-DPPC lies in the strict stereochemical requirements of the phospholipase active site.

• PLA2 (EC 3.1.1.4): Requires an ester bond at the sn-2 position adjacent to a phosphate at sn-3. In 1,3-DPPC, the sn-2 position is occupied by the bulky phosphocholine group, sterically and chemically preventing PLA2 hydrolysis.

• PLA1 (EC 3.1.1.32): Targets the sn-1 ester bond.[2][3] Since 1,3-DPPC retains a fatty acid at sn-1, PLA1 enzymes can successfully hydrolyze this substrate.

Structural Comparison & Cleavage Logic

Figure 1: Mechanistic logic of phospholipase specificity. 1,3-DPPC acts as a negative control for PLA2 activity due to the displacement of the sn-2 ester bond.

Materials & Reagents

To ensure reproducibility, use reagents meeting the following specifications:

Reagent	Specification	Purpose
1,2-DPPC	>99% Purity, Powder	Natural Substrate (Positive Control)
1,3-DPPC	>98% Purity (Synthetic)	Specificity Probe (Negative Control for PLA2)
Triton X-100	Molecular Biology Grade	Micelle formation (solubilizer)
NEFA Detection Kit	Colorimetric (570 nm)	Quantifies released Free Fatty Acids (FFA)
PLA2 Control	Bee Venom or Porcine Pancreas	Validation of assay performance
Buffer	25 mM Tris-HCl, pH 8.0, 10 mM CaCl₂	Physiological simulation (Ca²⁺ essential for cPLA2/sPLA2)

Protocol: Preparation of Defined Mixed Micelles

Critical Insight: Pure DPPC has a gel-to-liquid phase transition temperature (

) of ~41°C. Below this temperature, the lipid bilayer is rigid, preventing enzyme penetration. To assay at physiological temperature (37°C) or room temperature, you must use mixed micelles with a detergent (Triton X-100).

Step-by-Step Methodology

• Stock Solution Prep:

  • Dissolve 1,2-DPPC and 1,3-DPPC separately in Chloroform:Methanol (2:1) to a concentration of 10 mM.

  • Storage: -20°C in glass vials (Teflon-lined caps).

• Lipid Film Formation:

  • Aliquot 100 µL of lipid stock into a glass tube.

  • Evaporate solvent under a stream of Nitrogen gas (

    ) while rotating the tube to form a thin, uniform film.

  • Lyophilize for 1 hour to remove trace solvent.

• Micelle Rehydration (The "Switch"):

  • Add Triton X-100 to the assay buffer to achieve a final concentration of 4 mM (approx 0.25% w/v).

  • Add 1.0 mL of this Triton-Buffer to the dried lipid film.

  • Vortex vigorously for 2 minutes.

  • Sonicate in a water bath at 50°C (above the

    of DPPC) for 10 minutes until the solution is perfectly clear.

  • Result: You now have 1 mM Lipid / 4 mM Triton X-100 mixed micelles.

Protocol: Specificity Assay (Colorimetric)

This assay quantifies the release of Non-Esterified Fatty Acids (NEFA) using a coupled enzymatic reaction (Acyl-CoA synthetase / Oxidase / Peroxidase).

Assay Workflow

Figure 2: High-throughput workflow for specificity profiling in a 96-well plate format.

Execution Steps

• Plate Loading: In a 96-well clear plate, add 40 µL of the 1,2-DPPC micelles to columns 1-6 and 40 µL of 1,3-DPPC micelles to columns 7-12.

• Enzyme Initiation: Add 10 µL of your enzyme sample (0.1 - 1.0 µg/mL final) to the wells.

  • Include a "No Enzyme" blank for both substrates.

  • Include a "Bee Venom PLA2" positive control.

• Incubation: Incubate at 37°C for 30 minutes.

• Detection: Add 100 µL of NEFA detection reagent (containing Acyl-CoA Synthetase/Oxidase/Peroxidase and chromogen).

• Measurement: Incubate 10 minutes at room temperature and read Absorbance at 570 nm.

Data Analysis & Interpretation

Calculate the specific activity (

) based on a Palmitic Acid standard curve. Compare the ratio of activity between the two isomers.

Specificity Matrix

Enzyme Type	Activity on 1,2-DPPC	Activity on 1,3-DPPC	Interpretation
True PLA2	High (++++)	Negligible (-)	The enzyme strictly requires sn-2 ester bonds.
PLA1	Moderate (++)	High (++++)	The enzyme targets sn-1 (accessible in both).
Non-Specific Lipase	High (++++)	High (++++)	The enzyme cleaves acyl chains regardless of position.
Lysophospholipase	Low/None	Low/None	Requires Lyso-PC (single chain) substrate.

Troubleshooting

• High Background in 1,3-DPPC: Ensure your 1,3-DPPC is not contaminated with 1,2-isomers (acyl migration can occur during improper synthesis or storage). Always store at -20°C in solvent, never as a dry film for long periods.

• Low Activity (General): Check the Calcium concentration.[4] cPLA2 and sPLA2 are

  -dependent.[5] Ensure the final is >1 mM (excess over chelators).

References

• Dennis, E. A. (2025). Lipidomics of Phospholipase A2 Specificity. Journal of Lipid Research.

• Mouchlis, V. D., et al. (2019).[6] Substrate-Specific Inhibition Constants for Phospholipase A2 Acting on Unique Phospholipid Substrates in Mixed Micelles. Journal of Medicinal Chemistry.

• Deems, R. A., & Dennis, E. A. (1975). Characterization and Physical Properties of the Mixed Micelle System Used in Phospholipase A2 Assays. Journal of Biological Chemistry.

• Cao, J., et al. (2013). Regiospecificity of Lipase Hydrolysis using Isomeric Phosphatidylcholines. Lipids.

Sources

• 1. digitalcommons.lib.uconn.edu [digitalcommons.lib.uconn.edu]
• 2. Current Knowledge on Mammalian Phospholipase A1, Brief History, Structures, Biochemical and Pathophysiological Roles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Kinetic analysis of phospholipase A2 activity toward mixed micelles and its implications for the study of lipolytic enzymes [escholarship.org]
• 5. EP2246440A1 - Enzymatic assay for the quantitative determination of phospholipase a1 or a2 activity in a sample - Google Patents [patents.google.com]
• 6. Substrate-Specific Inhibition Constants for Phospholipase A2 Acting on Unique Phospholipid Substrates in Mixed Micelles and Membranes Using Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]

solvent systems for recrystallization ofβ\betaβ-DPPC

High-Performance Recrystallization Architectures for -DPPC

Target Analyte: 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) Focus: Purification, Polymorph Stabilization (

Gel Phase), and Solvent Removal.[]

Part 1: Strategic Solvent Engineering

Recrystallization of phospholipids like DPPC is distinct from small-molecule purification due to their amphipathic nature and lyotropic polymorphism.[] The goal is not just chemical purity (removal of hydrolysis products like palmitic acid and lyso-PC) but also structural homogeneity (targeting the stable

gel phase).[]

The "Beta" in your request likely refers to the

(Gel Phase) , the thermodynamically stable form at room temperature (Transition Temp C). Achieving this specific packing requires solvent systems that allow orderly headgroup stacking while excluding hydrolysis byproducts.[]

The Solvent Matrix

We utilize three distinct solvent architectures depending on the impurity profile and desired particle habit.

System	Solvent Composition	Role	Mechanism	Target Impurity
A (Primary)	Ethyl Acetate (EtOAc)	Thermal Solvent	Temperature-dependent solubility switch.[] Soluble >60°C; Insoluble <0°C.	Palmitic Acid, Oxidation products
B (Polishing)	Chloroform : Acetone (1:5)	Solvent / Anti-Solvent	Controlled Reprecipitation.[] DPPC is soluble in CHCl , insoluble in Acetone.	Neutral lipids, Non-polar contaminants
C (Habit)	Ethanol (95%)	Thermal Solvent	Slow cooling induces lamellar sheet formation.[]	Lyso-PC, general polishing

Part 2: Detailed Experimental Protocols

Protocol A: Thermal Recrystallization in Ethyl Acetate (Scalable)

Best for: Bulk purification of crude DPPC containing fatty acid impurities.

Principle: DPPC exhibits a steep solubility curve in ethyl acetate.[] At boiling (77°C), the non-polar tails solubilize; at -20°C, the rigid packing forces precipitation, while fatty acids remain soluble.

• Dissolution:

  • Place crude DPPC in a round-bottom flask.

  • Add Ethyl Acetate (10 mL per 1 g of DPPC).[]

  • Heat to 65–70°C (just below boiling) with gentle reflux until the solution is clear. Note: If solution remains cloudy, filter hot through a 0.2 µm PTFE membrane.

• Nucleation & Growth:

  • Remove from heat and allow to cool slowly to Room Temperature (RT) over 2 hours. Stirring should be minimal to encourage crystal growth over amorphous gelling.[]

  • Once at RT, transfer the vessel to a -20°C freezer for 12 hours.

• Harvesting:

  • Filter the white precipitate using a sintered glass funnel (Grade 3 or 4) under vacuum.

  • Critical Wash: Wash the filter cake with cold Acetone (-20°C) (3 x 5 mL). This removes residual ethyl acetate and surface fatty acids.[]

• Drying:

  • Dry under high vacuum (<0.1 mbar) at 30°C for 24 hours to remove solvent trapped in the inter-lamellar spaces.

Protocol B: Chloroform/Acetone Reprecipitation (High Purity)

Best for: Removing neutral lipids and achieving >99% purity for pharmaceutical applications.[]

Principle: Acetone acts as a strong anti-solvent for the polar headgroup of phospholipids, while keeping neutral lipids (impurities) in solution.

• Solubilization:

  • Dissolve 1 g of DPPC in 2 mL of Chloroform . The solution should be viscous and clear.

• Precipitation:

  • Place 10 mL of Acetone in a separate beaker and chill to 0°C on ice.

  • Add the DPPC/Chloroform solution dropwise into the stirring cold acetone.

  • A flocculent white precipitate will form immediately.[]

• Maturation:

  • Continue stirring on ice for 30 minutes to ensure complete precipitation and extraction of impurities into the acetone phase.

• Collection:

  • Centrifuge at 3,000 x g for 5 minutes or filter via vacuum.

  • Discard the supernatant (contains impurities).

  • Resuspend the pellet in fresh cold acetone, stir for 10 mins, and re-filter.

Part 3: Process Logic & Visualization[1]

The following diagram illustrates the decision matrix for selecting the correct solvent system based on input material quality.

Figure 1: Decision logic for DPPC purification.[] Protocol A targets hydrolysis byproducts; Protocol B targets general lipid contaminants.

Part 4: Critical Quality Attributes (CQA) & Troubleshooting

Validation Metrics

To ensure the "Beta" (

) form is achieved, verify the following:

Attribute	Method	Acceptance Criteria
Purity	HPLC-ELSD / TLC	> 99.0% (No Lyso-PC visible)
Thermal Phase	DSC (Differential Scanning Calorimetry)	Main transition ( ) peak at 41.3°C ± 0.5°C .[] Pre-transition at ~35°C indicates high order.[]
Solvent Residual	GC-Headspace	< 5000 ppm (Ethanol/Acetone), < 60 ppm (Chloroform)

Troubleshooting Guide

• Problem: Sample turns into a "gel" or "jelly" instead of crystals.

  • Cause: Cooling too fast or concentration too high.[] Phospholipids love to form liposomes/gels in the presence of water.

  • Fix: Ensure all solvents are anhydrous .[] Use molecular sieves in Ethyl Acetate.[] Re-heat and cool slower (1°C/min).

• Problem: Low Yield.

  • Cause: DPPC is slightly soluble in acetone/ethyl acetate at room temp.[]

  • Fix: Ensure filtration happens at -20°C . Do not wash with warm solvent.[]

References

• Cayman Chemical. (2025).[][2] 1,2-Dipalmitoyl-sn-glycero-3-PC Product Information & Solubility. Retrieved from []

• Avanti Polar Lipids. (n.d.). Phase Transition Temperatures of PC Lipids. Retrieved from

• New, R. R. C. (1990).[] Liposomes: A Practical Approach. Oxford University Press.[] (Standard text for lipid purification protocols).

• Koynova, R., & Caffrey, M. (1998). Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes.[] (Source for

  phase data).

Sources

• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Lyso-PC Acylation

Topic: Optimization of reaction conditions for the acylation of 2-lysophosphatidylcholine (1-acyl-2-hydroxy-sn-glycero-3-phosphocholine) to synthesize defined Phosphatidylcholines (PC). Role: Senior Application Scientist (Lipid Chemistry Division). Status: Active.

Executive Summary & Strategy Selection

User Query: "I need to attach a specific fatty acid to the sn-2 position of 2-lyso-PC. Which method yields the highest purity?"

Scientist's Response: The acylation of 2-lyso-PC (where the hydroxyl group is at the sn-2 position) is a deceptively complex reaction due to the thermodynamic instability of the substrate. The primary adversary is acyl migration , where the fatty acid at sn-1 migrates to the sn-2 position, resulting in a mixture of isomers.

Your choice of method depends on the fatty acid (FA) type and the scale:

Feature	Chemical Acylation (Steglich)	Enzymatic Acylation (Lipase-mediated)
Primary Reagents	DCC/EDC + DMAP	Immobilized Lipase (e.g., Novozym 435)
Reaction Time	Fast (1–4 hours)	Slow (24–72 hours)
Risk Factor	High risk of acyl migration (pH/DMAP driven)	High risk of hydrolysis (water driven)
Best For	Expensive/Synthetic FAs, Drug conjugates	PUFAs (EPA/DHA), Green chemistry requirements
Scale	Gram to Kilogram	Milligram to Gram

Chemical Acylation: Protocols & Troubleshooting

Standard Operating Procedure: Steglich Esterification

This method uses Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP).[1] It is the industry standard for synthesizing PCs with custom tails (e.g., for Lipid Nanoparticles).

The Workflow:

• Dry Everything: Lyso-PC is hygroscopic. Dry it over P₂O₅ or by lyophilization from benzene/benzene-methanol.

• Solvent: Use anhydrous Chloroform (

  ) or Dichloromethane (DCM).

• Stoichiometry: 1.0 eq Lyso-PC : 1.2–1.5 eq Fatty Acid : 1.5 eq DCC : 0.1–0.3 eq DMAP.

• Temperature: CRITICAL. Start at 0°C.

Troubleshooting Chemical Acylation

Q: My yield is good, but NMR shows a split signal for the glycerol backbone. Is this an impurity? A: This is likely acyl migration .

• Diagnosis: The sn-1 acyl group migrated to the sn-2 position during the reaction, leaving the sn-1 position open, which was then acylated by your incoming fatty acid. You now have a mixture of 1,2-diacyl-PC (desired) and 1,2-diacyl-PC (positional isomer).

• Root Cause: DMAP is basic. Extended reaction times or high temperatures with DMAP accelerate migration.

• Fix:

  • Reduce Temperature: Keep the reaction at 0°C for the first hour. Never exceed 25°C.

  • Reduce Time: Monitor by TLC. Stop immediately upon consumption of Lyso-PC.

  • Acid Wash: Quench the reaction with weak acid (e.g., 5% citric acid) immediately to neutralize DMAP before purification.

Q: I have a stubborn byproduct that won't separate on silica. A: It is likely Dicyclohexylurea (DCU) .

• Mechanism: DCC converts to DCU upon reacting. DCU is sparingly soluble but traces persist.

• Fix: Switch coupling agents. Use EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) . The urea byproduct of EDC is water-soluble and can be washed away during the aqueous extraction phase.

Q: The reaction is stalled. The sn-2 hydroxyl won't react. A: This is Steric Hindrance .

• Context: The sn-2 position is sterically crowded.

• Fix: Increase DMAP concentration slightly (up to 0.5 eq) but strictly control temperature to 0°C to balance reactivity vs. migration. Alternatively, use the Anhydride Method (Fatty Acid Anhydride + DMAP) which is more reactive than the acid/DCC method.

Figure 1: Decision logic for Chemical Acylation. Temperature control is the primary gatekeeper against acyl migration.

Enzymatic Acylation: Protocols & Troubleshooting

Standard Operating Procedure: Lipase-Mediated Synthesis

Enzymes like Candida antarctica Lipase B (Novozym 435) or Rhizomucor miehei (Lipozyme RM-IM) can catalyze esterification in non-aqueous media.

The Workflow:

• System: Solvent-free (if FA is liquid) or Organic Solvent (Hexane, Toluene).

• Water Activity (

  ): Must be controlled.

• Substrate Ratio: High molar excess of Fatty Acid (1:5 to 1:10 LysoPC:FA).

Troubleshooting Enzymatic Acylation

Q: The enzyme is active, but I am getting Lyso-PC hydrolysis (GPC) instead of acylation. A: Your Water Activity (

) is too high.

• Mechanism: Lipases are hydrolases.[2][3] In the presence of excess water, hydrolysis is thermodynamically favored over esterification.

• Fix:

  • Use molecular sieves in the reaction vessel.

  • Pre-equilibrate the enzyme and substrates to a specific

    (optimally < 0.1 for synthesis) using saturated salt chambers before mixing.

Q: The reaction rate is incredibly slow (days). A: This is a Mass Transfer or Solubility issue.

• Context: Lyso-PC is polar; Fatty Acids are non-polar. They may not mix well in hexane.

• Fix:

  • Solvent Engineering: Use a co-solvent system. A mixture of Toluene/Chloroform can solubilize both.

  • Vacuum: Apply mild vacuum to remove the water byproduct produced during esterification. This drives the equilibrium toward synthesis (Le Chatelier’s principle).

Analytical Validation (QC)

You cannot rely on TLC alone to distinguish isomers. You must use High-Resolution NMR .

Distinguishing sn-1 vs sn-2 Acylation

The chemical shift of the proton attached to the C2 glycerol carbon is the diagnostic standard.

Species	H-2 Proton Shift (approx. ppm)	Structural Characteristic
2-Lyso-PC (Substrate)	~3.95 - 4.05 ppm	OH at sn-2 (Upfield)
1-Lyso-PC (Impurity)	~5.0 - 5.2 ppm	Acyl at sn-2 (Downfield)
Phosphatidylcholine (Product)	~5.20 ppm	Acyl at sn-2 (Downfield)

Note: To confirm the product is PC and not 1-Lyso-PC, you must integrate the fatty acid signals. PC will have a 2:1 Fatty Acid:Glycerol backbone ratio.

References

• Steglich Esterification Mechanism: Neises, B., & Steglich, W. (1978).[1] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition. Link

• Acyl Migration Kinetics: Plückthun, A., & Dennis, E. A. (1982).[2] Acyl migration in lysophospholipids and its mechanism. Biochemistry. Link

• Enzymatic Synthesis Optimization: Virto, C., et al. (1999). Enzymatic synthesis of lysophosphatidic acid and phosphatidic acid.[4] Enzyme and Microbial Technology. Link

• NMR Characterization of Phospholipids: Peterson, B. L., & Cummings, B. S. (2006). A review of chromatographic methods for the assessment of phospholipids in biological samples. Biomedical Chromatography. Link

• Lipase Selectivity: Adlercreutz, P. (2013). Immobilisation and application of lipases in organic media.[2] Chemical Society Reviews. Link

Sources

• 1. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 2. Lipase-catalyzed production of lysophospholipids | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 3. ocl-journal.org [ocl-journal.org]
• 4. Biosynthesis of phosphatidylcholine by human lysophosphatidylcholine acyltransferase 1 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-Resolution 1H NMR Differentiation of 1,2-DPPC and 1,3-DPPC Regioisomers

Executive Summary

For researchers in liposome formulation and drug delivery, distinguishing between 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (1,2-DPPC) and its regioisomer 1,3-dipalmitoyl-sn-glycero-2-phosphocholine (1,3-DPPC) is critical for quality control. While 1,2-DPPC is the biologically relevant phospholipid used in FDA-approved formulations (e.g., lung surfactants, thermosensitive liposomes), 1,3-DPPC is a thermodynamic rearrangement product that can compromise membrane fluidity and stability.

This guide details the specific 1H NMR signatures required to identify and quantify these isomers, focusing on the diagnostic glycerol backbone protons which serve as the primary differentiation markers.

Structural Basis of Isomerism

The core difference lies in the substitution pattern of the glycerol backbone. This structural variation fundamentally alters the magnetic environment of the protons attached to the glycerol carbons (

).

• 1,2-DPPC (Asymmetric): The glycerol backbone carries fatty acid chains at positions 1 and 2, and the phosphocholine headgroup at position 3. This molecule is chiral and asymmetric , creating distinct magnetic environments for all backbone protons.

• 1,3-DPPC (Symmetric): The glycerol backbone carries fatty acid chains at positions 1 and 3, with the phosphocholine headgroup at position 2. This molecule possesses a plane of symmetry (rendering

  and chemically equivalent in achiral solvents), significantly simplifying the NMR spectrum.

Structural Comparison Diagram

Caption: Structural comparison highlighting the shift in functional groups that drives the NMR chemical shift differences.

Comparative 1H NMR Analysis

The most reliable method to distinguish these isomers is analyzing the glycerol backbone region (3.5 – 5.5 ppm) . The chemical shift is dictated by the electronegativity of the substituent (Acyl vs. Phosphate).

Key Mechanism: Deshielding Effects

• O-Acyl Effect (Strong Deshielding): Protons on a carbon attached to an acyl group (ester linkage) are strongly deshielded, shifting downfield to 5.0 – 5.3 ppm .

• O-Phosphate Effect (Moderate Deshielding): Protons on a carbon attached to a phosphate group are less deshielded than O-acyl protons, appearing upfield at 3.9 – 4.5 ppm .

Diagnostic Chemical Shift Table (CDCl3/MeOD)

Proton Assignment	1,2-DPPC (Standard)	1,3-DPPC (Isomer)	Mechanism of Difference
H-2 (Methine)	5.20 ppm (Multiplet)	~4.3 – 4.5 ppm	PRIMARY DIAGNOSTIC. In 1,2-DPPC, H-2 is acylated (downfield). In 1,3-DPPC, H-2 is phosphorylated (upfield).
H-1 (Methylene)	4.15 – 4.45 ppm (dd)	4.10 – 4.40 ppm	In 1,2-DPPC, H-1 is acylated. In 1,3-DPPC, H-1 is also acylated. Shifts are similar.
H-3 (Methylene)	3.95 – 4.05 ppm	4.10 – 4.40 ppm	In 1,2-DPPC, H-3 is phosphorylated (upfield). In 1,3-DPPC, H-3 is acylated (downfield), overlapping with H-1.
Headgroup ( )	~4.3 ppm	~4.3 ppm	Little differentiation; often overlaps with backbone signals.
Choline Methyls	3.35 – 3.40 ppm (s)	3.35 – 3.40 ppm (s)	Identical. Cannot be used for differentiation.

Interpretation Guide

• The "5.2 ppm" Signal: The presence of a multiplet at 5.2 ppm confirms the presence of the 1,2-isomer . This peak corresponds to the single methine proton at position 2 carrying a fatty acid.

• The "Missing" Signal: In pure 1,3-DPPC, the region around 5.2 ppm is silent . The H-2 proton shifts upfield to overlap with the H-1/H-3 signals and the headgroup methylenes in the 4.0–4.5 ppm range.

• Symmetry Simplification: The 1,3-DPPC spectrum in the backbone region appears simpler (often a pseudo-doublet or higher-order multiplet) because H-1 and H-3 are chemically equivalent, unlike the distinct ABX system of 1,2-DPPC.

Experimental Protocol for Isomer Quantification

To accurately quantify the ratio of 1,2-DPPC to 1,3-DPPC (e.g., assessing degradation), follow this standardized protocol.

A. Sample Preparation[1]

• Solvent System: Use CDCl3 : CD3OD (2:1 v/v) .

  • Why: Pure chloroform can lead to lipid aggregation (micelles) which broadens peaks. Methanol breaks aggregates, yielding sharp, high-resolution lines.

• Concentration: 5 – 10 mg/mL.

• Tube: High-precision 5mm NMR tube.

B. Acquisition Parameters (600 MHz recommended)

• Pulse Sequence: Standard 1D proton (zg30).

• Relaxation Delay (D1): 5 seconds .

  • Critical: Ensure full relaxation of the glycerol backbone protons for accurate integration.

• Scans: 64 – 128 scans (for sufficient S/N).

• Temperature: 298 K (25°C).

C. Analysis Workflow

Caption: Step-by-step workflow for identifying and quantifying DPPC isomers.

Context: Acyl Migration and Stability

Understanding why you are testing for this is as important as the test itself.

• The Phenomenon: Under basic conditions, high temperature, or prolonged storage in protic solvents, the fatty acid at the sn-2 position of 1,2-DPPC can migrate to the sn-3 position (if the phosphate hydrolyzes) or, more commonly, during synthesis intermediates.

• Thermodynamics: The 1,3-isomer is often thermodynamically more stable than the 1,2-isomer in certain synthetic precursors (like diglycerides), but in phospholipids, the 1,3-structure (1,3-diacyl-2-phosphocholine) is a distinct synthetic entity that does not form spontaneously from 1,2-DPPC without complex rearrangement.

• Impact: 1,3-DPPC has different phase transition temperatures and packing geometries (interdigitated phases) compared to 1,2-DPPC, which can destabilize liposomal drug formulations.

References

• Glycerol Backbone Conformation & NMR: Hauser, H., Pascher, I., & Sundell, S. (1988). Preferred conformation and dynamics of the glycerol backbone in phospholipids.[1] An NMR and x-ray single-crystal analysis. Biochemistry.[2]

• 1,3-DPPC Structural Characterization: Büldt, G., & Seelig, J. (1980). Conformation of the headgroup in phospholipid bilayers. Biochemistry (Discussing structural symmetry of 1,3-analogs).

• NMR of Lipid Isomers: Dais, P., & Spyros, A. (2007). 13C nuclear magnetic resonance in the analysis of lipids.[3] (Review including regioisomer distinction).

• Acyl Migration Monitoring: Plückthun, A., & Dennis, E. A. (1982). Acyl migration in 1,2-diacylglycerols and phospholipids. Biochemistry.[2]

Sources

• 1. Sci-Hub. Conformational differences between sn-3-phospholipids and sn-2-phospholipids / Journal of Molecular Biology, 1982 [sci-hub.sg]
• 2. 1H-NMR study of the effect of synthetic polymers on the fluidity, transition temperature and fusion of dipalmitoyl phosphatidylcholine small vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. perso.univ-lemans.fr [perso.univ-lemans.fr]

A Researcher's Guide to Distinguishing α- and β-Lecithin Isomers by ³¹P-NMR Spectroscopy

In the field of drug development and formulation, the precise characterization of excipients is not merely a regulatory formality but a cornerstone of product safety and efficacy. Lecithin, a ubiquitous phospholipid mixture, is a prime example. Its isomeric forms, primarily α-lecithin (phosphatidylcholine) and β-lecithin (lysophosphatidylcholine), possess distinct physicochemical properties that can significantly impact the stability, bioavailability, and overall performance of a final drug product. This guide provides a comprehensive, data-driven comparison of how ³¹P-Nuclear Magnetic Resonance (³¹P-NMR) spectroscopy serves as a powerful and definitive tool for distinguishing between these critical isomers.

The Structural Imperative: Why Isomer Differentiation Matters

The functional difference between α- and β-lecithin originates from their molecular structure. α-Lecithin, or phosphatidylcholine, features two fatty acid chains esterified to the C-1 and C-2 positions of the glycerol backbone. In contrast, β-lecithin, or lysophosphatidylcholine, has only one fatty acid chain, typically at the C-1 position, with a hydroxyl group at the C-2 position. This seemingly subtle variation has profound consequences:

• Critical Micelle Concentration (CMC): β-Lecithin exhibits a lower CMC, making it a more potent emulsifier and solubilizing agent.

• Membrane Fluidity: The single acyl chain of β-lecithin disrupts the packing of lipid bilayers, increasing membrane fluidity.

• Biological Activity: Lysophosphatidylcholines are signaling molecules involved in various physiological and pathological processes.

Therefore, controlling the isomeric purity of lecithin is paramount in applications ranging from liposomal drug delivery systems to stable emulsions.

³¹P-NMR: The Analytical Lynchpin

While other analytical techniques can provide information about lecithin composition, ³¹P-NMR offers unparalleled specificity for distinguishing phospholipid isomers. The phosphorus-31 nucleus is highly sensitive to its local chemical environment. The arrangement of substituent groups around the phosphate moiety in α- and β-lecithin creates distinct electronic environments, leading to measurable differences in their respective ³¹P-NMR chemical shifts.

Experimental Workflow: A Step-by-Step Protocol

The following protocol outlines a robust method for the ³¹P-NMR analysis of lecithin samples to determine their isomeric composition.

Caption: Workflow for ³¹P-NMR analysis of lecithin isomers.

Detailed Methodology:

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the lecithin sample into a clean, dry vial.

  • Add 1 mL of deuterated chloroform (CDCl₃) to dissolve the sample. CDCl₃ is a common solvent for lipids and is compatible with most NMR systems.

  • For quantitative analysis, add a known amount of an internal standard, such as triphenyl phosphate (TPP), which has a distinct chemical shift from the lecithin isomers.

  • Vortex the sample thoroughly to ensure complete dissolution and homogenization.

• NMR Acquisition:

  • Transfer the prepared sample to a 5 mm NMR tube.

  • Acquire the ³¹P-NMR spectrum using a spectrometer operating at a suitable frequency (e.g., 162 MHz for a 400 MHz instrument).

  • Employ a proton-decoupled pulse sequence to simplify the spectrum and improve signal-to-noise.

  • Key acquisition parameters should be optimized but typically include a 30° pulse angle and a relaxation delay of 5 seconds to ensure accurate quantification.

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Perform phase and baseline correction to obtain a clean spectrum.

  • Integrate the distinct signals corresponding to the α- and β-lecithin isomers.

  • Calculate the relative percentage of each isomer based on their integral values.

Interpreting the Data: Chemical Shift Comparison

The primary distinguishing feature in the ³¹P-NMR spectrum is the chemical shift (δ) of the phosphate group. The differing substitution on the glycerol backbone leads to a reproducible separation of the signals for α- and β-lecithin.

Isomer	Common Name	Typical ³¹P Chemical Shift (δ, ppm)
α-Lecithin	Phosphatidylcholine	-0.8 to -1.2
β-Lecithin	Lysophosphatidylcholine	-0.4 to -0.6

Note: Chemical shifts can vary slightly depending on the solvent, temperature, and specific fatty acid composition of the lecithin sample. The use of an internal standard is recommended for precise referencing.

The signal for α-lecithin typically appears upfield (more shielded) compared to the signal for β-lecithin. This difference, while small, is readily resolved by modern high-field NMR spectrometers.

A Self-Validating System: Ensuring Trustworthiness

The protocol described above incorporates several features that ensure the validity and reproducibility of the results:

• Internal Standard: The use of an internal standard like TPP provides a fixed reference point for both chemical shift and concentration, correcting for variations in sample preparation and instrument performance.

• Proton Decoupling: This simplifies the spectrum by removing phosphorus-proton coupling, resulting in sharp, singlet peaks for each isomer, which are easier to integrate accurately.

• Relaxation Delay: A sufficiently long relaxation delay ensures that all phosphorus nuclei have fully relaxed between pulses, which is crucial for obtaining accurate quantitative data.

Conclusion

³¹P-NMR spectroscopy stands out as a superior analytical technique for the unambiguous differentiation and quantification of α- and β-lecithin isomers. Its high specificity, coupled with the straightforward sample preparation and data analysis, makes it an indispensable tool for researchers, scientists, and drug development professionals. By implementing the robust protocol outlined in this guide, one can ensure the precise characterization of lecithin excipients, thereby contributing to the development of safer and more effective pharmaceutical products.

References

• Phosphorus NMR Spectroscopy. Royal Society of Chemistry. [Link]

• ³¹P-NMR for the Analysis of Phospholipids. Journal of the American Oil Chemists' Society. [Link]

• Lecithin & Phospholipids. American Oil Chemists' Society. [Link]

Thermodynamic Profiling of Lipid Regioisomers: A DSC Comparative Guide to 1,2-DPPC and 1,3-DPPC

Executive Summary

In lipid-based drug delivery and membrane biophysics, 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (1,2-DPPC) is the gold standard for creating stable, rigid bilayers.[1] However, its positional isomer, 1,3-Dipalmitoyl-sn-glycero-2-phosphocholine (1,3-DPPC) , often appears as a synthetic impurity or a deliberate additive.[1]

While chemically identical in molecular weight (

g/mol ), these isomers exhibit fundamentally different thermodynamic behaviors. The critical distinction lies in their phase transition pathways: 1,2-DPPC forms a characteristic Ripple Phase ( ) , whereas 1,3-DPPC forms an Interdigitated Gel Phase ( ) . This guide provides a rigorous Differential Scanning Calorimetry (DSC) comparison to assist researchers in distinguishing these isomers and understanding their impact on membrane fluidity.

Structural & Theoretical Basis

The thermodynamic divergence stems from the glycerol backbone orientation relative to the bilayer plane.

• 1,2-DPPC (Natural Isomer): The glycerol backbone is oriented perpendicular to the bilayer surface. This allows the phosphocholine headgroup to tilt, balancing the cross-sectional area of the headgroup (

  ) with the two acyl chains. This packing supports the formation of the Ripple Phase ( ) as a stress-relief mechanism during the pre-transition.

• 1,3-DPPC (Symmetric Isomer): The phosphocholine group is attached to the C2 carbon, forcing the glycerol backbone to lie parallel to the bilayer surface. This expands the effective headgroup area to

  .[2] To fill the hydrophobic void created by this spacing, the acyl chains from opposing leaflets must overlap, leading to chain interdigitation .[3]

Visualization: Structural Impact on Phase Behavior[2]

Figure 1: Causal pathway linking glycerol backbone orientation to macroscopic phase behavior in DPPC isomers.[1]

Experimental Protocol: Self-Validating DSC Workflow

To observe the metastable phases of 1,3-DPPC, standard "fast" hydration protocols are insufficient. The following protocol ensures thermodynamic equilibrium.

Materials

• Lipids: 1,2-DPPC (>99% purity) and 1,3-DPPC (>99% purity).[1]

• Buffer: 20 mM HEPES, 150 mM NaCl, pH 7.4 (degassed).

• Instrument: High-Sensitivity DSC (e.g., MicroCal VP-DSC or Nano DSC).[1]

Step-by-Step Methodology

• Film Formation: Dissolve lipid in Chloroform:Methanol (2:1 v/v). Evaporate under nitrogen stream to form a thin film. Desiccate under high vacuum for 12 hours to remove trace solvent (solvent depresses

  ).

• Hydration (Critical Step):

  • Hydrate films with buffer to a concentration of 1-2 mg/mL.[1]

  • Cycle: Vortex and heat to 60°C (well above

    ) for 30 minutes. Repeat 3 times.

  • Validation: The solution must appear milky and homogeneous (Multilamellar Vesicles - MLVs).

• Low-Temperature Incubation (For 1,3-DPPC):

  • Unlike 1,2-DPPC, the 1,3-isomer requires incubation at 4°C for >24 hours to fully form the stable crystalline sub-gel phase (

    ). Without this, the lower transition peak may be absent or broadened.

• Degassing: Degas samples at 10°C below the starting scan temperature for 10 minutes (prevents bubble artifacts).

• DSC Scan Parameters:

  • Scan Rate: 0.5°C/min (Standard) or 0.1°C/min (High Resolution). Note: Faster rates (>1°C/min) will smear the pre-transition.

  • Range: 10°C to 60°C.

  • Pressure: 3 atm (to suppress boiling).

Comparative DSC Analysis

The following data summarizes the thermodynamic parameters observed in fully hydrated MLVs.

Table 1: Thermodynamic Parameters of DPPC Isomers

Parameter	1,2-DPPC (Natural)	1,3-DPPC (Symmetric)	Significance
Main Transition ( )	41.4°C	37.0°C	1,3-DPPC melts ~4°C lower due to interdigitation.[1]
Pre-Transition ( )	35.2°C ( )	~27-30°C ( )	1,3-DPPC lacks the Ripple phase; this transition is Sub-gel to Interdigitated Gel.[1]
Enthalpy ( )	~8.7 kcal/mol	~10.5 kcal/mol	1,3-DPPC often shows higher enthalpy due to breaking the tight interdigitated packing.
Hysteresis	Minimal (<1°C)	Significant	1,3-DPPC sub-gel formation is kinetically slow upon cooling.[1]
Gel Phase Structure	Tilted Gel ( )	Interdigitated Gel ( )	1,3-DPPC chains overlap; 1,2-DPPC chains tilt.[1]

Detailed Thermogram Interpretation

1. The Pre-Transition Region (20°C - 36°C)[1]

• 1,2-DPPC: Exhibits a small, low-enthalpy peak at 35°C .[1] This represents the transition from the Gel phase (

  ) to the Ripple phase ( ).[2] This "ripple" is a structural corrugation that prepares the bilayer for melting.

• 1,3-DPPC: Lacks the 35°C ripple peak. Instead, if incubated at 4°C, it shows a transition around 27°C - 30°C .[1] This is not a ripple transition but the melting of the highly ordered Crystalline Sub-gel (

  ) into the Interdigitated Gel ( ).

2. The Main Transition Region ( )[4]

• 1,2-DPPC: A sharp, high-cooperativity endotherm at 41.4°C .[1] This is the chain melting event (

  ).

• 1,3-DPPC: A sharp endotherm at 37.0°C .[1] Despite the "tighter" packing of interdigitation, the transition occurs at a lower temperature because the headgroup repulsion (due to the parallel backbone) destabilizes the lattice earlier than in the 1,2-isomer.

Phase Transition Pathways

The phase behavior of these isomers is best understood as two distinct pathways.

Figure 2: Distinct phase transition pathways.[1] Note the absence of the Ripple Phase (

) in the 1,3-DPPC lineage.

Implications for Research

Impurity Detection

If a batch of commercial 1,2-DPPC shows a shoulder at 37°C or a broadening of the main peak, it is likely contaminated with the 1,3-isomer (often a byproduct of lipase-catalyzed synthesis or acyl migration). DSC is sensitive enough to detect this at <1% molar ratios.

Drug Delivery Formulation

• 1,2-DPPC is preferred for liposomes requiring long circulation times due to its stable ripple phase and higher

  .[1]

• 1,3-DPPC formulations may be leakier at physiological temperatures (37°C) because they are exactly at their phase transition point (

  ), where membrane permeability is highest.

"Memory" Effects

1,3-DPPC exhibits strong thermal history dependence.[1] A sample scanned immediately after cooling may look different than one stored at 4°C for 24 hours. Researchers must strictly control storage time to obtain reproducible DSC data.

References

• Lewis, R. N., et al. (1990). Structure and thermotropic properties of 1,3-dipalmitoyl-glycero-2-phosphocholine. Biochemistry.[5] Link

• Koynova, R., & Caffrey, M. (1998). Phases and phase transitions of the phosphatidylcholines.[2][3][4][6][7][8][9][10][11] Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes.[1] Link

• Nagle, J. F., & Tristram-Nagle, S. (2000). Structure of lipid bilayers.[2][3][4][6] Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes.[1] Link

• Avanti Polar Lipids. Phase Transition Temperatures for Glycerophospholipids.Link

• Kodama, M., et al. (1999). Thermodynamic studies of the phase transition of 1,3-dipalmitoyl-sn-glycero-2-phosphocholine. Biophysical Chemistry. Link

Sources

• 1. 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine = 99 TLC 63-89-8 [sigmaaldrich.com]
• 2. folia.unifr.ch [folia.unifr.ch]
• 3. researchgate.net [researchgate.net]
• 4. biomemphys.nat.fau.de [biomemphys.nat.fau.de]
• 5. PC(16:1(9Z)/16:1(9Z)) | C40H76NO8P | CID 24778764 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. Infrared characterization of conformational differences in the lamellar phases of 1,3-dipalmitoyl-sn-glycero-2-phosphocholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phase transition properties of 1,2- and 1,3-diacylphosphatidylethanolamines with modified head groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | High-purity 1,2-dimyristoyl-sn-glycero-3-phosphocholine: synthesis and emulsifying performance evaluation [frontiersin.org]

Comparative Guide: X-Ray Diffraction Spacing &amp; Phase Behavior of 1,2-DPPC vs. 1,3-DPPC

[1]

Executive Summary: The Isomer Trap

In liposomal drug delivery and membrane biophysics, 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (1,2-DPPC) is the "Gold Standard" saturated phospholipid.[1] However, its positional isomer, 1,3-DPPC , is frequently encountered as a synthetic impurity or a deliberate structural variant.[1]

While they share an identical molecular weight (734.05 g/mol ), they are crystallographically distinct materials .[1]

The Critical Differentiator:

• 1,2-DPPC forms a standard tilted gel phase (

  ) with a d-spacing of ~6.4 nm .[1]

• 1,3-DPPC typically adopts a fully interdigitated gel phase (

  ) with a significantly compressed d-spacing of ~4.7 nm .[1]

Why This Matters: Mistaking these isomers leads to catastrophic failures in drug retention studies. The interdigitated phase of 1,3-DPPC creates a rigid, thin membrane that lacks the pre-transition "ripple" phase characteristic of 1,2-DPPC, fundamentally altering permeability profiles.[1]

Molecular Architecture & Packing Mechanics[1]

To interpret the X-ray diffraction (XRD) data, one must first understand the geometric causality.

• 1,2-DPPC (The "Tuning Fork"): The glycerol backbone is perpendicular to the bilayer plane. The sn-1 and sn-2 fatty acid chains run parallel to each other but are inequivalent, creating a "kink" that prevents full chain overlap between opposing monolayers.[1]

• 1,3-DPPC (The "Trident"): The glycerol backbone lies parallel to the bilayer surface. This separates the sn-1 and sn-3 chains by ~5 Å.[1] This gap creates a "void" in the hydrophobic core, which the system energetically resolves by sliding the opposing monolayer's chains into the gaps—a phenomenon known as interdigitation .

Visualization: Isomer Geometry & Phase Consequence[1]

Figure 1: Mechanistic flow illustrating how the glycerol backbone orientation dictates the packing phase and resulting X-ray diffraction spacing.[1]

Comparative XRD Data Analysis

The following data represents Small Angle X-ray Scattering (SAXS) values for fully hydrated multilamellar vesicles (MLVs) at 20°C (Gel Phase).

Table 1: Lattice Spacing & Phase Parameters[1]

Parameter	1,2-DPPC (Standard)	1,3-DPPC (Interdigitated)	Delta
Gel Phase Spacing ( )	63.5 Å (6.35 nm)	47.0 Å (4.70 nm)	-1.65 nm
Phase Notation	(Tilted Gel)	(Interdigitated)	Structure Change
Chain Tilt	~30°	~0° (Upright)	Packing Geometry
Area per Lipid ( )	~48 Ų	~80 Ų	+32 Ų (Backbone spread)
Pre-Transition ( )	~35°C (Ripple Phase )	Absent	No Ripple Phase
Main Transition ( )	41.4°C	~30°C - 34°C*	Lower Cooperativity

*Note: 1,3-DPPC transition temperatures are highly dependent on thermal history. It requires prolonged low-temperature incubation to reach the stable interdigitated state.

Data Interpretation Guide

• The "47 Å" Signature: If your "DPPC" sample yields a SAXS peak at

  ( ), you have likely formed an interdigitated phase, characteristic of 1,3-DPPC or 1,2-DPPC in the presence of ethanol/small molecules.[1]

• Missing Ripple Phase: 1,2-DPPC shows a distinct lattice expansion to ~7.0 nm around 35°C (Ripple Phase).[1] 1,3-DPPC transitions directly from the thin interdigitated phase to the fluid phase, often with a complex sub-transition.

Validated Experimental Protocol

To reliably distinguish these isomers, one cannot simply "hydrate and shoot." 1,3-DPPC exhibits slow relaxation kinetics.[1] The following protocol ensures thermodynamic equilibrium.

Reagents

• Lipid: >99% Purity (Avanti Polar Lipids or equivalent).[1]

• Buffer: 20 mM HEPES, 150 mM NaCl, pH 7.4 (Degassed).

• Equipment: SAXS/WAXS beamline or high-brilliance lab source (Cu K

  ).

Step-by-Step Workflow

• Film Formation: Dissolve lipid in Chloroform:Methanol (2:1). Evaporate under

  stream. Vacuum desiccate for >4 hours to remove trace solvent (Solvent traces can induce artificial interdigitation in 1,2-DPPC).[1]

• Hydration: Add buffer to reach 20 mg/mL. Vortex vigorously at 55°C (well above

  of both isomers) for 30 minutes.

• The "Isomer Trap" Step (Annealing):

  • Standard 1,2-DPPC: Cycle between 4°C and 50°C three times.

  • 1,3-DPPC Requirement: You must incubate the sample at 4°C for >24 hours . 1,3-DPPC often forms a metastable non-interdigitated phase immediately after cooling.[1] The conversion to the stable interdigitated form (

    ) is kinetically slow.

• XRD Acquisition:

  • Load into quartz capillary (1.5 mm).[1]

  • Equilibrate at 20°C for 15 mins.

  • Expose (typically 60-300s depending on flux).[1]

Workflow Visualization

Figure 2: Experimental workflow highlighting the critical annealing step required for 1,3-DPPC to reach its stable interdigitated state.

Implications for Drug Development

Encapsulation Volume

The interdigitated phase of 1,3-DPPC eliminates the water layer between leaflets found in the ripple phase of 1,2-DPPC.

• Consequence: Drastically reduced internal aqueous volume for hydrophilic drug loading in MLVs.

Leakage Profiles

• 1,2-DPPC: Maximum leakage occurs at

  (41°C) due to interfacial defects between Gel and Fluid domains.[1]

• 1,3-DPPC: The transition from the rigid interdigitated phase (

  nm) to the fluid phase ( nm) involves a massive structural jump (~1.8 nm expansion). This creates hyper-permeable defects , often leading to "burst release" rather than controlled release.[1]

Stability

1,3-DPPC liposomes are often less stable in serum.[1] The exposed hydrophobic regions (due to the backbone orientation) can facilitate protein adsorption and opsonization faster than the shielded 1,2-DPPC interface.

References

• Lewis, R. N., et al. (1994).[1] Structure and thermotropic properties of 1,3-dipalmitoyl-glycero-2-phosphocholine. Biochemistry.[1][2][3] (Definitive work on the interdigitated phase and XRD spacing).

• Nagle, J. F., & Tristram-Nagle, S. (2000).[1] Structure of lipid bilayers.[4][5][6][7][8][9][10] Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes.[1] (Standard reference for 1,2-DPPC d-spacing and phase mechanics).

• Kodama, M., et al. (1997).[1] Thermodynamic and structural studies on the hydration of 1,3-dipalmitoyl-sn-glycero-2-phosphocholine. Biophysical Chemistry.[1] (Details the hydration-dependent phase behavior).

• Sun, W. J., et al. (1996).[1] Structure of the ripple phase in lecithin bilayers. Proceedings of the National Academy of Sciences. (Explains the P-beta prime phase unique to 1,2-DPPC). [1]

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• 2. PC(16:1(9Z)/16:1(9Z)) | C40H76NO8P | CID 24778764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Dipalmitoyl-sn-glycero-2-PE = 95 HPLC 67303-93-9 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. oatext.com [oatext.com]
• 6. faculty.engineering.ucdavis.edu [faculty.engineering.ucdavis.edu]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Investigation of Temperature-Induced Phase Transitions in DOPC and DPPC Phospholipid Bilayers Using Temperature-Controlled Scanning Force Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Phospholipase A2 Resistance of 1,3-Dipalmitoyl-2-Phosphatidylcholine

For researchers, scientists, and drug development professionals, understanding the intricate interactions between enzymes and their substrates is paramount. This guide provides an in-depth comparison of the susceptibility of two positional isomers of dipalmitoylphosphatidylcholine to enzymatic hydrolysis by phospholipase A2 (PLA2). We will explore the structural basis for the profound resistance of 1,3-dipalmitoyl-2-phosphatidylcholine to PLA2, in stark contrast to its readily hydrolyzable 1,2-dipalmitoyl-sn-glycero-3-phosphocholine counterpart. This guide will delve into the mechanistic underpinnings of this resistance, present a framework for its experimental verification, and discuss the implications for lipid-based research and development.

The Inflexible Specificity of Phospholipase A2: A Tale of the sn-2 Ester Bond

Phospholipase A2 (PLA2) is a superfamily of enzymes that play critical roles in a myriad of physiological processes, including inflammation, signal transduction, and membrane remodeling.[1][2] The defining characteristic of all PLA2 enzymes is their strict and specific catalysis of the hydrolysis of the ester bond at the sn-2 position of the glycerol backbone in phospholipids.[3][4] This reaction releases a free fatty acid and a lysophospholipid, both of which can act as important signaling molecules.[5]

The catalytic mechanism of PLA2, particularly the well-studied secreted PLA2s (sPLA2s), involves a catalytic dyad of histidine and aspartic acid, along with a crucial calcium ion cofactor.[3][6] The enzyme's active site is a finely tuned environment that recognizes and binds the phospholipid substrate in a specific orientation to facilitate the nucleophilic attack of a water molecule on the sn-2 carbonyl carbon.[6] This high degree of specificity is the cornerstone of PLA2's biological function and is central to understanding the resistance of certain phospholipid analogs.

Structural Isomers: A Tale of Two Phosphatidylcholines

The differential susceptibility of dipalmitoylphosphatidylcholine isomers to PLA2 hydrolysis is a direct consequence of the positional arrangement of their constituent fatty acids and phosphocholine headgroup on the glycerol backbone.

• 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC): This is the canonical, naturally occurring isomer of dipalmitoylphosphatidylcholine. It possesses two palmitic acid chains esterified at the sn-1 and sn-2 positions, with the phosphocholine headgroup attached at the sn-3 position. This arrangement presents a cleavable ester bond at the sn-2 position, making it a prime substrate for PLA2.

• 1,3-Dipalmitoyl-2-phosphatidylcholine: In this synthetic isomer, the palmitic acid chains are esterified at the sn-1 and sn-3 positions. Critically, the phosphocholine headgroup is attached at the sn-2 position.[7] This structural rearrangement is the key to its enzymatic resistance.

Figure 1: Structural comparison of phosphatidylcholine isomers.

The Mechanism of Resistance: A Case of Steric Hindrance and an Absent Substrate

The resistance of 1,3-dipalmitoyl-2-phosphatidylcholine to PLA2 is not due to inhibition in the classical sense, but rather a fundamental incompatibility between the enzyme's active site and the substrate's structure.

• Absence of a Cleavable sn-2 Ester Bond: The primary reason for resistance is the lack of an acyl chain with an ester linkage at the sn-2 position. PLA2 is an esterase; its catalytic machinery is specifically designed to hydrolyze ester bonds. In the 1,3-isomer, the sn-2 position is occupied by the phosphocholine headgroup, which is linked to the glycerol backbone via a phosphodiester bond. PLA2 does not possess the catalytic activity to cleave this type of bond.

• Steric Hindrance: The bulky phosphocholine headgroup at the sn-2 position creates significant steric hindrance. The active site of PLA2 is a hydrophobic channel that accommodates the sn-2 acyl chain.[8] The voluminous and charged phosphocholine headgroup cannot fit into this channel, preventing the proper docking of the phospholipid into the active site for catalysis.

Figure 2: PLA2 interaction with susceptible and resistant isomers.

Comparative Performance: Predicted Susceptibility to PLA2

While direct kinetic data comparing the two isomers is not prevalent in the literature due to the predictable nature of the outcome, we can construct a comparative table based on the well-established mechanism of PLA2.

Feature	1,2-Dipalmitoyl-sn-glycero-3-phosphocholine	1,3-Dipalmitoyl-2-phosphatidylcholine
sn-2 Moiety	Palmitoyl (Acyl Chain)	Phosphocholine (Headgroup)
Bond at sn-2	Ester	Phosphodiester
Predicted PLA2 Substrate	Yes	No
Predicted Rate of Hydrolysis	High	Negligible / Undetectable
Reasoning	Presence of a cleavable ester bond at the sn-2 position, which fits into the PLA2 active site.	Absence of an sn-2 ester bond and steric hindrance from the bulky sn-2 phosphocholine headgroup.

Experimental Verification: A Protocol for Assessing PLA2 Activity

To empirically validate the resistance of 1,3-dipalmitoyl-2-phosphatidylcholine to PLA2, a continuous fluorometric activity assay can be employed. This protocol provides a robust and sensitive method for comparing the hydrolysis rates of the two isomers.

Principle

This assay utilizes a fluorescently labeled phospholipid substrate that, upon cleavage by PLA2, exhibits a change in its fluorescence properties. By monitoring this change over time, the rate of enzymatic activity can be determined. To compare the two isomers, they can be tested in parallel assays.

Materials

• Phospholipase A2 (e.g., from bee venom or porcine pancreas)

• 1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• 1,3-Dipalmitoyl-2-phosphatidylcholine

• Fluorescently labeled phospholipid substrate (e.g., NBD-PC)

• Triton X-100

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 1 mM CaCl₂, pH 8.0)

• Fluorometer

Experimental Workflow

Figure 3: Experimental workflow for the PLA2 activity assay.

Detailed Protocol

• Substrate Preparation (Mixed Micelles): a. Prepare stock solutions of 1,2-DPPC, 1,3-dipalmitoyl-2-phosphatidylcholine, and NBD-PC in chloroform or a suitable organic solvent. b. In separate glass vials, mix the unlabeled phospholipid (either 1,2-DPPC or 1,3-dipalmitoyl-2-phosphatidylcholine) with the NBD-PC at a desired molar ratio (e.g., 95:5). c. Evaporate the solvent under a stream of nitrogen to form a thin lipid film. d. Place the vials under vacuum for at least 1 hour to remove residual solvent. e. Resuspend the lipid film in assay buffer containing Triton X-100 to form mixed micelles. The final lipid concentration should be in the millimolar range.

• Assay Procedure: a. Set the fluorometer to the appropriate excitation and emission wavelengths for the NBD fluorophore (e.g., Ex: 460 nm, Em: 534 nm). b. To each well of a 96-well plate, add a defined volume of assay buffer. c. Add the substrate micelle solution to each well. Include control wells with no enzyme. d. Incubate the plate at the desired assay temperature (e.g., 37°C) for 5-10 minutes to allow for temperature equilibration. e. Initiate the reaction by adding a small volume of a pre-diluted PLA2 solution to each well. Mix gently. f. Immediately begin monitoring the fluorescence intensity at regular intervals (e.g., every 30 seconds) for a set period (e.g., 30-60 minutes).

• Data Analysis: a. Plot the fluorescence intensity as a function of time for each reaction. b. Determine the initial rate of reaction (V₀) from the linear portion of the curve. c. Compare the V₀ for the reactions containing 1,2-DPPC with those containing 1,3-dipalmitoyl-2-phosphatidylcholine.

Expected Results

The assay is expected to show a significant increase in fluorescence over time in the wells containing 1,2-DPPC, indicative of robust PLA2 activity. In contrast, the wells containing 1,3-dipalmitoyl-2-phosphatidylcholine are predicted to show a flat or near-flat fluorescence signal, similar to the no-enzyme control, confirming its resistance to hydrolysis by PLA2.

Conclusion and Implications

The profound resistance of 1,3-dipalmitoyl-2-phosphatidylcholine to phospholipase A2 is a direct and predictable consequence of the enzyme's stringent specificity for an ester bond at the sn-2 position of the glycerol backbone. The substitution of the sn-2 acyl chain with a bulky phosphocholine headgroup renders the molecule unrecognizable and non-hydrolyzable by PLA2.

This fundamental difference has significant implications for researchers in various fields:

• Drug Delivery: For the design of liposomal drug carriers, the use of PLA2-resistant phospholipids like the 1,3-isomer could enhance the stability of liposomes in biological environments where secretory PLA2s are present, such as in areas of inflammation. Conversely, PLA2-susceptible lipids can be engineered into liposomes to trigger drug release at sites of high PLA2 activity.

• Enzyme Mechanism Studies: 1,3-dipalmitoyl-2-phosphatidylcholine can serve as an excellent negative control in studies investigating PLA2 activity and specificity.

• Biophysical Studies of Membranes: The thermotropic properties of this isomer, which differ from the 1,2-isomer, can provide insights into the influence of acyl chain and headgroup positioning on membrane structure and dynamics.[7]

By understanding the structural determinants of enzyme-substrate interactions, scientists can better design and interpret experiments, and develop novel lipid-based technologies with tailored properties.

References

• The Phospholipase A2 Superfamily: Structure, Isozymes, Catalysis, Physiologic and Pathologic Roles - MDPI. Available at: [Link]

• Each phospholipase A2 type exhibits distinct selectivity toward sn - eScholarship. Available at: [Link]

• Phospholipase A2 Biochemistry - PMC - NIH. Available at: [Link]

• Phospholipase A2 - Wikipedia. Available at: [Link]

• Phospholipase A2 Enzymes: Physical Structure, Biological Function, Disease Implication, Chemical Inhibition, and Therapeutic - SciSpace. Available at: [Link]

• Contribution of individual phospholipase A2 enzymes to the cleavage of oxidized phospholipids in human blood plasma - PMC. Available at: [Link]

• 1,3-Diacylglycero-2-phosphocholines--synthesis, aggregation behaviour and properties as inhibitors of phospholipase D - PubMed. Available at: [Link]

• Membranes serve as allosteric activators of phospholipase A2, enabling it to extract, bind, and hydrolyze phospholipid substrates | PNAS. Available at: [Link]

• Hydrolysis of dipalmitoylphosphatidylcholine large unilamellar vesicles by porcine pancreatic phospholipase A2 - PubMed. Available at: [Link]

• Binding of active site directed ligands to phospholipase A2 - Indian Academy of Sciences. Available at: [Link]

• Distribution of reaction products in phospholipase A2 hydrolysis - Institut Laue-Langevin. Available at: [Link]

• Design and synthesis of conformationally restricted phospholipids as phospholipase A2 inhibitors - PubMed. Available at: [Link]

• Phospholipase A2 catalysis and lipid mediator lipidomics - PMC. Available at: [Link]

• Phospholipase A2 Enzymes: Physical Structure, Biological Function, Disease Implication, Chemical Inhibition, and Therapeutic Intervention - PMC. Available at: [Link]

• Secretory phospholipase A2 hydrolysis of phospholipid analogues is dependent on water accessibility to the active site - PubMed. Available at: [Link]

• Enzymatic Synthesis of Arachidonic Acid-Rich Phosphatidylcholine from Arachidonic Acid Ethyl Esters. Available at: [Link]

• The hydrolysis of phosphatidylcholine by Phospholipase A2 in microemulsion as microreactor - ResearchGate. Available at: [Link]

• Phospholipase A2: A paradigm for allosteric regulation by membranes and cell signaling. Available at: [Link]

• Activation of phospholipase A2 in 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine liposomes containing lipid ozonation products - PubMed. Available at: [Link]

• Comparative Studies on the Susceptibility of (R)-2,3-Dipalmitoyloxypropylphosphonocholine (DPPnC) and Its Phospholipid Analogues to the Hydrolysis or Ethanolysis Catalyzed by Selected Lipases and Phospholipases - MDPI. Available at: [Link]

• PHOSPHATIDYLCHOLINE AND RELATED LIPIDS - SkinIdent. Available at: [Link]

• Secretory Phospholipase A2s in Insulin Resistance and Metabolism - Frontiers. Available at: [Link]

• The interaction of phospholipase A2 with phospholipid analogues and inhibitors. Available at: [Link]

• Structure and thermotropic properties of 1,3-dipalmitoyl-glycero-2-phosphocholine. Available at: [Link]

• Enzymatic synthesis of structured 1,2-diacyl-sn-glycero-3-phosphocholines from glycerol-sn-3-phosphocholine | Request PDF - ResearchGate. Available at: [Link]

• Dynamic Role of Phospholipases A2 in Health and Diseases in the Central Nervous System. Available at: [Link]

• Lipoprotein-associated phospholipase A2 (Lp-PLA2): a key hub linking lipid metabolism and immune inflammation - Frontiers. Available at: [Link]

• Comparison of Lp-PLA2 Activity, Lp-PLA2 Mass and Lp-PLA2 mRNA in Acute Coronary Syndrome Patients - Science Repository. Available at: [Link]

• Enhanced Expression of Lp-PLA2 and Lysophosphatidylcholine in Symptomatic Carotid Atherosclerotic Plaques - PMC. Available at: [Link]

• Liposomal Formulation of a PLA2-Sensitive Phospholipid–Allocolchicinoid Conjugate: Stability and Activity Studies In Vitro - MDPI. Available at: [Link]

• Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids. Available at: [Link]

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Comparative Hydration Dynamics: Symmetric vs. Asymmetric DPPC Architectures

Executive Summary: The Asymmetry Gap

In standard biophysical assays, 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) is frequently modeled as a symmetric bilayer. However, this symmetry is an experimental artifact. Biological membranes are inherently asymmetric, maintaining distinct lipid compositions in the exofacial and cytosolic leaflets.

For drug development professionals, this distinction is not merely academic. Symmetric DPPC bilayers often overestimate membrane rigidity and underestimate water permeability (

) compared to physiological asymmetric models. This guide objectively compares the hydration dynamics of symmetric DPPC against asymmetric architectures (e.g., DPPC/DPPS or DPPC/POPC), providing the mechanistic grounding required to optimize liposomal drug delivery systems.

Mechanistic Deep Dive: Coupling vs. Independence

To understand hydration dynamics, we must move beyond simple "fluidity" and analyze the Resistances in Series model versus Transbilayer Coupling .

The "Resistances in Series" Model

Experimental evidence suggests that for water permeation, the two leaflets of a bilayer act as independent resistors arranged in series.

• Symmetric DPPC: Both leaflets are in the gel phase (

  ) or liquid-ordered phase (depending on temperature/cholesterol), creating a high-resistance barrier on both sides.

• Asymmetric (DPPC/Fluid): If the inner leaflet contains fluid lipids (e.g., POPC or DOPC), the total resistance drops significantly. The DPPC leaflet retains its hydration shell, but the bulk permeation rate is governed by the harmonic mean of the two permeabilities.

Transbilayer Coupling & Interdigitation

While permeation resistances are often additive, hydration dynamics (water binding) are subject to coupling.

• Symmetric: Acyl chains pack systematically (methyl-to-methyl).

• Asymmetric: Mismatched chain lengths (e.g., C16 DPPC vs. C18 DOPC) cause interdigitation. The fluid leaflet can "disorder" the methyl trough of the DPPC leaflet, slightly increasing the Solvent Accessible Surface Area (SASA) and modifying the water dipole orientation at the DPPC headgroup.

Visualization: Hydration Pathways

The following diagram illustrates the difference in water flux barriers between symmetric and asymmetric systems.

Caption: Comparison of water flux barriers. Asymmetric coupling (yellow arrow) reduces the activation energy for permeation.

Comparative Performance Data

The following data aggregates findings from Molecular Dynamics (MD) simulations and experimental permeability assays (Droplet Interface Bilayers).

Table 1: Structural & Hydration Metrics (at 323 K)

Metric	Symmetric DPPC	Asymmetric (DPPC / DPPS)	Impact of Asymmetry
Area Per Lipid (APL)		(DPPC side)	Condensation: Charged inner leaflets (DPPS) can induce tighter packing in the neutral DPPC leaflet via electrostatics.
Water Permeability ( )			Flux Increase: Asymmetry typically lowers the global energy barrier for water crossing.
Headgroup Tilt (P-N Vector)	(to normal)		Reorientation: Dipoles shift to compensate for the transmembrane potential ( ) generated by asymmetry.
Water Residence Time ( )	High (>100 ps)	Moderate (~80 ps)	Dynamics: Water exchanges faster at the interface of asymmetric bilayers due to packing defects.

Critical Insight: The "Condensation Effect" in asymmetric DPPC/DPPS bilayers is counter-intuitive. While one might expect asymmetry to loosen the membrane, the presence of Na+ counterions on the charged DPPS side can dehydrate the headgroups, effectively "zipping" the bilayer tighter than a pure zwitterionic symmetric system.

Experimental Protocols

To validate these dynamics in your own lab, you cannot rely on standard film hydration. You must generate asymmetry using Cyclodextrin-mediated exchange.[1][2][3][4]

Protocol: Cyclodextrin-Mediated Lipid Exchange

This method allows the replacement of the outer leaflet of Preformed Vesicles (Acceptor) with a different lipid from Donor vesicles.

Reagents:

• Acceptor: Symmetric LUVs (e.g., pure POPC or DPPC).

• Donor: MLVs (Source of the new outer leaflet lipid).[4]

• Catalyst: Methyl-

  -Cyclodextrin (m CD).[3][4]

Workflow Visualization:

Caption: Workflow for generating asymmetric LUVs. Sucrose loading in donors aids in centrifugal separation.

Validation: Measuring Asymmetry

Do not assume asymmetry was achieved. Validate using TNBS Assay (for PE lipids) or NMR with Shift Reagents (

).

• NMR Method: Add Praseodymium (

  ) to the external bulk phase.

• Observation:

  shifts the choline headgroup signal of the outer leaflet only.

• Result: If symmetric, the signal splits 50/50. If asymmetric (e.g., 100% DPPC outside), the shifted peak represents the total DPPC content.

Computational Methodology (MD Setup)

For researchers simulating these systems, standard CHARMM-GUI inputs yield symmetric bilayers. Follow this modification for asymmetry:

• System Construction: Use PACKMOL or CHARMM-GUI Membrane Builder "Asymmetric" module.

• Leaflet Ratios: Ensure the Area per Leaflet matches, not just the number of lipids.

  • Equation:

    .

  • Failure Mode: If areas mismatch, the bilayer will buckle (curvature stress) to compensate, introducing artifacts in water permeability.

• Equilibration: Run NPT ensemble for >100 ns. Asymmetric bilayers take longer to relax the inter-leaflet stress than symmetric ones.

References

• Water Permeability of Asymmetric Planar Lipid Bilayers. Journal of General Physiology.

  • Key Finding: Confirms that leaflets offer independent and additive resistances to water permeation.[5][6][7]

• Model of an Asymmetric DPPC/DPPS Membrane: Effect of Asymmetry on Lipid Properties. Journal of Physical Chemistry B.

  • Key Finding: Asymmetry induces a gradient in atomic density and can cause dehydration of the DPPC leaflet due to ion cross-linking.[8][9]

• Preparation of Asymmetric Phospholipid Vesicles (Cyclodextrin Protocol). Biophysical Journal.

  • Key Finding: Definitive protocol for m CD-medi

• Water Permeability across Symmetric and Asymmetric Droplet Interface Bilayers. Biophysical Journal.

  • Key Finding: Cholesterol asymmetry allows for the regulation of water transport independent of the opposing leaflet.[7]

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• 6. Water permeability of asymmetric planar lipid bilayers: leaflets of different composition offer independent and additive resistances to permeation - PubMed [pubmed.ncbi.nlm.nih.gov]
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